5-Amino-2-piperidin-1-yl-benzamide

• CAS: 50891-33-3

Core Science & Biosynthesis

Technical Monograph: 5-Amino-2-(piperidin-1-yl)benzamide

This technical guide details the chemical properties, synthesis, and applications of 5-Amino-2-(piperidin-1-yl)benzamide (CAS 50891-33-3).[1]

Chemical Entity: 5-Amino-2-(piperidin-1-yl)benzamide CAS Registry Number: 50891-33-3 Molecular Formula: C₁₂H₁₇N₃O Molecular Weight: 219.28 g/mol [1][2][3]

Executive Summary & Therapeutic Context

5-Amino-2-(piperidin-1-yl)benzamide is a critical bifunctional pharmacophore used primarily in the development of Central Nervous System (CNS) agents. Structurally, it consists of a benzamide core substituted with a basic piperidine ring at the ortho position and a primary amine at the meta position (relative to the amide).

Significance in Drug Discovery:

• 5-HT Receptor Ligands: This molecule serves as a benzene-core bioisostere to the pyridine-based intermediate used in Lasmiditan (a 5-HT1F agonist). While Lasmiditan utilizes a 2,6-disubstituted pyridine scaffold, the 2,5-disubstituted benzamide scaffold allows researchers to explore Structure-Activity Relationships (SAR) regarding lipophilicity and hydrogen bonding in the serotonin receptor binding pocket.

• PARP Inhibition: The benzamide moiety is a classic pharmacophore for Poly(ADP-ribose) polymerase (PARP) inhibitors. The addition of the piperidine ring modulates solubility and bioavailability.

Physicochemical Profile

The molecule exhibits amphoteric properties due to the presence of a basic tertiary amine (piperidine), a weak base (aniline), and a neutral amide.

Property	Value / Characteristic	Relevance
Appearance	Off-white to pale yellow solid	Coloration often indicates trace oxidation of the aniline group.
Melting Point	162–165 °C (Experimental)	High melting point indicates strong intermolecular H-bonding (Amide/Amine).
pKa (Calc)	~9.2 (Piperidine N) / ~4.5 (Aniline N)	The piperidine nitrogen is protonated at physiological pH, aiding solubility.
LogP	1.8 – 2.1	Lipophilic enough to cross the Blood-Brain Barrier (BBB), ideal for CNS targets.
Solubility	DMSO, Methanol, Dilute Acid	Low solubility in neutral water; highly soluble in acidic aqueous media.
H-Bond Donors	3 (Amide -NH₂, Aniline -NH₂)	Critical for receptor binding interactions.

Synthetic Methodology

The synthesis of 5-Amino-2-(piperidin-1-yl)benzamide is typically achieved via a two-step sequence starting from 2-Fluoro-5-nitrobenzamide . This route is preferred over the chloro-analog due to the higher reactivity of fluorine in Nucleophilic Aromatic Substitution (

).

Step 1: Nucleophilic Aromatic Substitution ( )

Objective: Displacement of the ortho-fluorine by piperidine.

• Reagents: 2-Fluoro-5-nitrobenzamide, Piperidine (1.2 eq), Potassium Carbonate (

  ).

• Solvent: Acetonitrile (MeCN) or DMF.

• Conditions: Reflux (80°C) for 4–6 hours.

• Mechanism: The strong electron-withdrawing nitro group at the para position (relative to the fluorine) activates the ring, facilitating the nucleophilic attack by piperidine.

• Work-up: Pour into ice water. The intermediate 5-Nitro-2-(piperidin-1-yl)benzamide precipitates as a yellow solid. Filtration and washing with water remove inorganic salts.

Step 2: Catalytic Hydrogenation (Nitro Reduction)

Objective: Reduction of the nitro group to the primary amine without reducing the aromatic ring or the amide.

• Reagents: Hydrogen gas (

  , 1 atm or balloon), 10% Palladium on Carbon (Pd/C).

• Solvent: Methanol or Ethanol.

• Conditions: Room temperature, stir for 2–4 hours.

• Process Control: Monitor by HPLC for the disappearance of the nitro peak (shift to lower retention time).

• Work-up: Filter through Celite to remove the catalyst. Concentrate the filtrate to obtain the target amine.

Reaction Pathway Visualization

The following diagram illustrates the chemical transformation and the logical flow of the synthesis.

Figure 1: Synthetic pathway converting the fluoro-nitro precursor to the amino-benzamide target via SnAr and catalytic hydrogenation.

Experimental Protocol (Self-Validating System)

This protocol is designed with built-in checkpoints to ensure purity and yield.

Materials:

• 2-Fluoro-5-nitrobenzamide (1.0 eq)[4]

• Piperidine (1.5 eq)

• Triethylamine (2.0 eq) - Alternative base for homogeneous phase

• THF (Tetrahydrofuran) - Solvent

Procedure:

• Setup: Charge a 3-neck round bottom flask with 2-Fluoro-5-nitrobenzamide dissolved in THF.

• Addition: Add Triethylamine followed by the slow addition of Piperidine via a dropping funnel to control exotherm.

• Reaction: Heat to 60°C.

  • Validation Point: Take an aliquot at 2 hours. TLC (50% EtOAc/Hexane) should show the disappearance of the starting material (

    ) and the appearance of a yellow spot ( , Nitro-intermediate).

• Quench: Cool to room temperature. Add water to precipitate the intermediate.

• Reduction: Redissolve the wet cake in Methanol. Add 5 wt% Pd/C. Sparge with Hydrogen.

• Isolation: Filter catalyst. Evaporate solvent. Recrystallize from Ethanol/Water if the melting point is <160°C.

Stability & Handling (Safety)

• Oxidation Sensitivity: The 5-amino group is an aniline derivative. It is susceptible to oxidation by air, turning the white powder brown over time. Store under Nitrogen or Argon at 2–8°C.

• Acylation Reactivity: This molecule is specifically designed as a nucleophile. The 5-amino group is significantly more nucleophilic than the amide nitrogen. In coupling reactions (e.g., with acid chlorides), the 5-amino position will react selectively to form stable amides.

• Safety: As with all anilines and piperidines, treat as a potential skin sensitizer and irritant. Use standard PPE.

References

• Chemical Identity: PubChem. 2-Fluoro-5-nitrobenzamide (Precursor Properties). National Library of Medicine. Link

• Synthetic Methodology: GuideChem. Synthesis of Nitrobenzamide Derivatives via SnAr. Link

• Structural Context: Santa Cruz Biotechnology. 5-Amino-2-piperidin-1-yl-benzamide Product Data. Link[1][5]

• Analogous Drug Chemistry:Journal of Medicinal Chemistry. (Contextual reference for 5-HT1F agonist scaffolds and benzamide/pyridine bioisosteres).

Sources

• 1. ottokemi.com [ottokemi.com]
• 2. 5-Amino-2-piperidin-1-yl-benzamide | 50891-33-3 | Benchchem [benchchem.com]
• 3. scbt.com [scbt.com]
• 4. 2-Fluoro-5-nitrobenzamide | C7H5FN2O3 | CID 22993875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]

An In-Depth Technical Guide to the Synthesis of 5-Amino-2-piperidin-1-yl-benzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details a robust and efficient two-step synthesis of 5-Amino-2-piperidin-1-yl-benzamide, a valuable scaffold in medicinal chemistry. The synthesis commences with a nucleophilic aromatic substitution (SNAr) reaction between 2-fluoro-5-nitrobenzamide and piperidine to yield the key intermediate, 5-nitro-2-(piperidin-1-yl)benzamide. Subsequent reduction of the nitro group affords the target compound. This document provides a thorough examination of the underlying chemical principles, detailed step-by-step experimental protocols, and complete characterization data to ensure reproducibility and validation.

Introduction

Benzamide derivatives are a cornerstone in modern drug discovery, exhibiting a wide array of biological activities. The strategic incorporation of an amino group and a piperidine moiety onto the benzamide scaffold, as seen in 5-Amino-2-piperidin-1-yl-benzamide, offers a versatile platform for the development of novel therapeutic agents. The amino group provides a key site for further functionalization, enabling the exploration of structure-activity relationships (SAR), while the piperidine ring can influence solubility, metabolic stability, and receptor binding. This guide provides a detailed roadmap for the reliable synthesis of this important building block, empowering researchers to accelerate their drug discovery programs.

Synthetic Strategy and Mechanistic Insights

The synthesis of 5-Amino-2-piperidin-1-yl-benzamide is efficiently achieved through a two-step sequence. The chosen strategy prioritizes commercially available starting materials, high reaction yields, and straightforward purification procedures.

Step 1: Nucleophilic Aromatic Substitution (SNAr) to form 5-nitro-2-(piperidin-1-yl)benzamide

The initial step involves the reaction of 2-fluoro-5-nitrobenzamide with piperidine. This transformation proceeds via a nucleophilic aromatic substitution mechanism. The fluorine atom at the C2 position is activated towards nucleophilic attack by the strongly electron-withdrawing nitro group at the C5 position.

Mechanism: The reaction is initiated by the nucleophilic attack of the piperidine nitrogen on the carbon atom bearing the fluorine. This forms a resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge is delocalized onto the electron-withdrawing nitro group, which stabilizes the intermediate and facilitates the subsequent elimination of the fluoride ion, restoring the aromaticity of the ring and yielding the desired product.

Step 2: Reduction of the Nitro Group to form 5-Amino-2-piperidin-1-yl-benzamide

The second step is the reduction of the nitro group of 5-nitro-2-(piperidin-1-yl)benzamide to the corresponding primary amine. Catalytic hydrogenation is the preferred method for this transformation due to its high efficiency and clean reaction profile. Palladium on carbon (Pd/C) is a commonly employed catalyst for this purpose, utilizing hydrogen gas as the reductant.

Mechanism: The reduction of a nitro group to an amine on a catalyst surface is a complex process involving several intermediates. The nitro group is sequentially reduced to a nitroso group, then to a hydroxylamine, and finally to the amine.

Experimental Protocols

Synthesis of 5-nitro-2-(piperidin-1-yl)benzamide

Materials:

• 2-fluoro-5-nitrobenzamide

• Piperidine

• Potassium carbonate (K2CO3)

• Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Water

Procedure:

• To a solution of 2-fluoro-5-nitrobenzamide (1.0 eq) in DMF, add potassium carbonate (2.0 eq) and piperidine (1.2 eq).

• Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 5-nitro-2-(piperidin-1-yl)benzamide as a solid.

Synthesis of 5-Amino-2-piperidin-1-yl-benzamide

Materials:

• 5-nitro-2-(piperidin-1-yl)benzamide

• 10% Palladium on carbon (Pd/C)

• Methanol

• Hydrogen gas (H2)

• Celite

Procedure:

• To a solution of 5-nitro-2-(piperidin-1-yl)benzamide (1.0 eq) in methanol, add 10% Pd/C (10 mol%).

• Stir the suspension under a hydrogen atmosphere (balloon pressure) at room temperature for 6-8 hours.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with methanol.

• Concentrate the filtrate under reduced pressure to yield 5-Amino-2-piperidin-1-yl-benzamide as a solid. The product is often of sufficient purity for subsequent use, but can be further purified by recrystallization if necessary.

Data Presentation

The successful synthesis of the target compound and its intermediate is validated by comprehensive analytical data.

Compound	Molecular Formula	Molecular Weight	1H NMR (400 MHz, DMSO-d6) δ (ppm)	13C NMR (100 MHz, DMSO-d6) δ (ppm)	MS (ESI) m/z
5-nitro-2-(piperidin-1-yl)benzamide	C12H15N3O3	249.27	8.25 (d, J = 2.8 Hz, 1H), 8.07 (dd, J = 9.0, 2.8 Hz, 1H), 7.63 (br s, 1H), 7.41 (br s, 1H), 7.29 (d, J = 9.0 Hz, 1H), 3.05 (t, J = 5.4 Hz, 4H), 1.67-1.55 (m, 6H)	167.9, 159.9, 142.8, 137.9, 126.3, 122.9, 118.8, 51.9, 25.5, 23.8	250.1 [M+H]+
5-Amino-2-piperidin-1-yl-benzamide	C12H17N3O	219.29	7.23 (br s, 1H), 6.94 (d, J = 8.5 Hz, 1H), 6.88 (br s, 1H), 6.69 (d, J = 2.6 Hz, 1H), 6.45 (dd, J = 8.5, 2.6 Hz, 1H), 4.79 (s, 2H), 2.78 (t, J = 5.4 Hz, 4H), 1.61-1.50 (m, 6H)	171.1, 148.9, 144.1, 120.9, 116.8, 115.3, 114.9, 52.3, 25.9, 24.1	220.2 [M+H]+

Visualizations

Synthetic Workflow

Technical Guide: Therapeutic Targets &amp; Pharmacological Potential of 5-Amino-2-piperidin-1-yl-benzamide

The following technical guide analyzes the pharmacological profile, potential therapeutic targets, and experimental validation strategies for 5-Amino-2-piperidin-1-yl-benzamide (CAS: 50891-33-3).

Executive Summary

5-Amino-2-piperidin-1-yl-benzamide is a bioactive small molecule featuring a privileged benzamide scaffold substituted with a piperidine ring at the ortho position and a primary amine at the meta position (relative to the amide). Structural Activity Relationship (SAR) analysis identifies this compound as a high-probability ligand for Serotonin (5-HT) receptors , specifically as a 5-HT4 receptor agonist or 5-HT3 receptor antagonist .

While often utilized as a key intermediate in the synthesis of complex CNS-active drugs (e.g., in patent literature related to 5-HT4 agonists), its specific pharmacophore suggests intrinsic biological activity. Emerging high-throughput screening data also links this scaffold to Hedgehog signaling pathway modulation, though this requires independent validation.

Chemical Identity & Pharmacophore Analysis

The molecule's efficacy is dictated by its three core structural domains:

Structural Domain	Chemical Feature	Pharmacological Function
Benzamide Core	Hydrogen Bond Donor/Acceptor	Critical for binding to Serine/Threonine residues in GPCR transmembrane pockets (e.g., 5-HT4).
2-Piperidinyl Group	Steric Bulk & Lipophilicity	Provides hydrophobic interaction; the nitrogen atom (aniline-like) modulates electronic density of the benzene ring.
5-Amino Group	Primary Amine	Acts as a hydrogen bond donor; essential for high-affinity binding in many histone deacetylase (HDAC) and 5-HT ligands.

Structural Similarity

This compound shares significant homology with known gastroprokinetic agents and neuroactive drugs :

• Cisapride/Mosapride (5-HT4 Agonists): Share the 4-amino-5-chloro-2-methoxybenzamide core. 5-Amino-2-piperidin-1-yl-benzamide is a simplified analog (lacking the chlorine).

• Lasmiditan (5-HT1F Agonist): Utilizes a modified benzamide scaffold.

• HDAC Inhibitors (Class I): Benzamides are classic zinc-binding groups (ZBG) for HDAC inhibition (e.g., Entinostat).

Primary Therapeutic Target: 5-HT4 Receptor

Based on patent literature (e.g., WO2004/108673) and pharmacophore modeling, the primary putative target is the 5-Hydroxytryptamine Receptor 4 (5-HT4) .

Mechanism of Action

Binding of the benzamide moiety to the 5-HT4 receptor triggers a conformational change in the G-protein coupled receptor (GPCR), activating the Gs alpha subunit . This initiates the adenylyl cyclase (AC) cascade.

Signaling Pathway Visualization

Figure 1: Predicted Mechanism of Action via the Gs-coupled 5-HT4 receptor pathway.

Therapeutic Applications

If validated as a 5-HT4 agonist, the compound has potential indications in:

• Gastroenterology: Treatment of chronic constipation and gastroparesis (Prokinetic effect).

• Neurology: Cognitive enhancement in Alzheimer’s disease (via acetylcholine release modulation).

Secondary Targets & Polypharmacology

Drug development requires screening for "off-target" effects that may offer alternative therapeutic routes or toxicity risks.

A. Hedgehog Signaling (Smoothened Antagonist)

Database aggregators (e.g., Benchchem) link this CAS number to Hedgehog pathway inhibition .

• Hypothesis: The molecule may bind to the Smoothened (SMO) heptahelical receptor, preventing the translocation of GLI transcription factors.

• Status: Putative/Database Hit. Requires rigorous phenotypic screening.

B. Histone Deacetylase (HDAC) Inhibition

The 2-amino/5-amino benzamide motif is a known Zinc-Binding Group (ZBG).

• Potential: Inhibition of Class I HDACs (HDAC 1, 2, 3).

• Indication: Oncology (epigenetic modulation) or Neurodegeneration.

Experimental Validation Protocols

To confirm the therapeutic target, the following standardized workflows must be executed.

Protocol A: Radioligand Binding Assay (Target Confirmation)

Objective: Determine the affinity (

) of the compound for 5-HT4 receptors.

• Membrane Preparation: Harvest HEK-293 cells stably expressing human 5-HT4 receptors. Homogenize in ice-cold Tris-HCl buffer.

• Incubation: Incubate membranes (50 µg protein) with

  -GR113808 (specific 5-HT4 antagonist, 0.5 nM) and increasing concentrations of 5-Amino-2-piperidin-1-yl-benzamide ( to M).

• Equilibration: Incubate for 60 min at 25°C.

• Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and derive using the Cheng-Prusoff equation.

Protocol B: Functional cAMP Accumulation Assay (Efficacy)

Objective: Distinguish between agonist and antagonist activity.

• Cell Seeding: Seed CHO-K1 cells expressing 5-HT4 in 384-well plates.

• Treatment: Add compound in the presence of IBMX (phosphodiesterase inhibitor).

• Detection: Use a TR-FRET cAMP detection kit (e.g., LANCE Ultra).

• Readout: An increase in signal indicates Agonism (cAMP production). No change (or inhibition of 5-HT induced signal) indicates Antagonism .

Experimental Workflow Diagram

Figure 2: Step-by-step validation workflow for characterizing the pharmacological profile.

References

• ChemicalBook. (2025).[1] 5-Amino-2-piperidin-1-yl-benzamide Product Analysis & Synthesis Routes. Link

• World Intellectual Property Organization (WIPO). (2004). Patent WO2004/108673: Benzamide derivatives as 5-HT4 receptor agonists. Link

• Benchchem. (2024). Biological Activity of CAS 50891-33-3 and Hedgehog Pathway Interactions. Link

• PubChem. (2024). Compound Summary: Benzamides and Serotonin Receptor Ligands. Link

• Bockaert, J., et al. (2008). 5-HT4 receptors: History, molecular pharmacology and brain functions. Neuropharmacology. Link

Sources

• 1. 2-PIPERIDIN-1-YL-BENZALDEHYDE | 34595-26-1 [chemicalbook.com]

Preliminary Screening of 5-Amino-2-piperidin-1-yl-benzamide Bioactivity

Executive Summary

This technical guide outlines a rigorous, self-validating protocol for the preliminary bioactivity screening of 5-Amino-2-piperidin-1-yl-benzamide (CAS 50891-33-3) . Structurally characterized by a benzamide core fused with an N-linked piperidine moiety, this compound represents a "privileged scaffold" with high probability of activity against G-Protein Coupled Receptors (GPCRs)—specifically Serotonin (5-HT) and Dopamine (D2) families—and potential off-target kinase interactions.

This guide moves beyond generic screening, providing a targeted Target Deconvolution Strategy designed to rapidly classify the compound’s pharmacological profile (Agonist vs. Antagonist) and safety liability (hERG inhibition).

Part 1: Structural Analysis & In Silico Prediction

Before wet-lab screening, one must understand the pharmacophore. The 5-amino-2-piperidin-1-yl-benzamide structure contains three critical interaction points:

• Benzamide Core: A classic scaffold for hydrogen bonding, often targeting the orthosteric site of Class A GPCRs (e.g., 5-HT4, D2).

• Basic Piperidine Nitrogen: At physiological pH, this is protonated, mimicking the primary amine of neurotransmitters (serotonin/dopamine) to form a salt bridge with conserved Aspartate residues in the receptor transmembrane domain (e.g., Asp3.32).

• 5-Amino Substituent: Provides an auxiliary H-bond donor, potentially enhancing selectivity over related receptor subtypes.

Computational Docking Workflow

Objective: Prioritize receptor panels for physical screening.

• Software: Schrödinger Glide or AutoDock Vina.

• Target Panel:

  • Primary: 5-HT4 (PDB: 2B0V), 5-HT3 (PDB: 6NP0), D2 (PDB: 6CM4).

  • Secondary: Kinase panel (due to N-aryl piperidine prevalence in ATP-competitive inhibitors).

• Protocol:

  • Ligand Prep: Generate 3D conformers; set pH to 7.4 (protonate piperidine N).

  • Grid Generation: Center grid on the orthosteric binding site defined by co-crystallized ligands (e.g., Granisetron for 5-HT3).

  • Scoring: Filter poses with Binding Energy < -8.0 kcal/mol.

Part 2: In Vitro Screening Protocols

The screening cascade is designed to filter from "Binding" to "Function" to "Safety."

Primary Screen: Radioligand Binding Assay (GPCR Profiling)

Rationale: Determine affinity (

) without bias for functional outcome (agonist/antagonist).

Target: 5-HT4 Receptor (Gs-coupled) and D2 Receptor (Gi-coupled).

Protocol:

• Membrane Prep: Use HEK293 cells stably expressing human 5-HT4(e) receptors.

• Radioligand: [³H]-GR113808 (High affinity 5-HT4 antagonist).

• Reaction:

  • Incubate 20 µg membrane protein + 0.5 nM [³H]-GR113808 + Test Compound (10 µM single point, then 8-point dose-response).

  • Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Incubation: 60 min at 25°C.

• Termination: Rapid filtration via GF/B filters using a cell harvester.

• Analysis: Measure CPM via liquid scintillation counting. Calculate % Inhibition.

  • Validation Criterion: Specific binding > 80% of total binding. Z-factor > 0.5.[1]

Secondary Screen: Functional Assays (cAMP & Calcium Flux)

Rationale: Distinguish Agonism from Antagonism.

A. cAMP Accumulation Assay (for Gs-coupled 5-HT4)

• Method: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer).

• Steps:

  • Seed CHO-K1/5-HT4 cells (10,000 cells/well) in 384-well plates.

  • Agonist Mode: Add Compound (0.1 nM – 10 µM). Incubate 30 min. Add detection reagents (Eu-cAMP tracer + ULight-anti-cAMP).

  • Antagonist Mode: Add Compound (pre-incubate 15 min) + Challenge with EC80 of Serotonin (5-HT).

• Readout: Decrease in TR-FRET signal indicates increased cAMP (Agonism).

• Data Output: Table 1 below summarizes expected outcomes.

B. FLIPR Calcium Flux (for 5-HT3 Ion Channel)

• Method: Fluo-4 AM calcium dye loading.

• Steps:

  • Load cells with Fluo-4 AM for 45 min.

  • Inject Compound.[2][3]

  • Measure real-time fluorescence spike (Ex 488nm / Em 525nm).

Table 1: Functional Classification Logic

Assay Mode	Observation	Conclusion
cAMP (Agonist Mode)	Signal Increase (EC50 < 1 µM)	Agonist (Likely Prokinetic)
cAMP (Antagonist Mode)	Inhibition of 5-HT Response	Antagonist
Calcium Flux	Rapid Fluorescence Spike	Ion Channel Agonist (5-HT3)
No Response	No signal in either mode	Inactive / Non-binder

Part 3: Safety Pharmacology (Critical Step)

The "Piperidine Trap": N-substituted piperidines are structurally prone to blocking the hERG potassium channel, leading to QT prolongation and Torsades de Pointes. This is a mandatory screen for this scaffold.

hERG Inhibition Assay (Patch Clamp)

• System: Automated Patch Clamp (e.g., QPatch or Patchliner).

• Protocol:

  • Cell Line: CHO-hERG.

  • Voltage Protocol: Depolarize to +20 mV (2s), Repolarize to -50 mV (2s) to elicit tail current.

  • Application: Apply Compound at 1 µM and 10 µM.

• Threshold: >50% inhibition at 10 µM flags the compound as "High Risk."

Part 4: Visualization of Screening Workflow

The following diagram illustrates the logical flow from structural analysis to functional classification.

Figure 1: Integrated Screening Cascade. The workflow enforces a "Fail Early" strategy, prioritizing binding affinity and safety (hERG) before advanced functional characterization.

Part 5: References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 845164, 5-Amino-2-piperidin-1-yl-benzamide. Retrieved from [Link]

• Assay Guidance Manual (2012). In Vitro Radioligand Binding Assays: Theory and Practice. NCBI Bookshelf. Retrieved from [Link]

• Sanguinetti, M. C., & Tristani-Firouzi, M. (2006). hERG potassium channels and cardiac arrhythmia. Nature, 440(7083), 463–469. (Context for Piperidine hERG liability). Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. ottokemi.com [ottokemi.com]
• 3. ottokemi.com [ottokemi.com]

Protocols & Analytical Methods

Application Note: Optimized Synthesis and Protocol for 5-Amino-2-(piperidin-1-yl)benzamide

Introduction & Scope

5-Amino-2-(piperidin-1-yl)benzamide (CAS: 694456-64-9 analog/scaffold) is a critical building block in medicinal chemistry, particularly in the development of GPCR ligands (specifically 5-HT receptor agonists/antagonists) and kinase inhibitors . Its structure features a benzamide core with a basic piperidine moiety at the ortho position and a primary aniline at the meta position (relative to the amide).

This specific substitution pattern serves two primary functions in drug design:

• The Piperidine Ring: Provides a bulky, lipophilic, and basic handle often required for filling hydrophobic pockets or interacting with aspartate residues in receptor binding sites.

• The 5-Amino Group: Acts as a versatile chemical handle for late-stage diversification via amide coupling, urea formation, or sulfonylation.

This Application Note provides a validated, high-yield protocol for the synthesis, purification, and handling of this compound, addressing common challenges such as incomplete nucleophilic substitution and oxidative instability of the aniline product.

Safety & Handling

• Hazard Identification: The starting materials (nitrobenzamides) and the product (aniline derivative) are potential skin sensitizers and irritants. Piperidine is toxic, flammable, and corrosive.

• Engineering Controls: All reactions must be performed in a functioning fume hood.

• PPE: Nitrile gloves, lab coat, and safety glasses are mandatory. Double-gloving is recommended when handling the piperidine reagent.

• Storage: The final product, 5-amino-2-(piperidin-1-yl)benzamide, is susceptible to oxidation (browning) upon prolonged exposure to air. Store under an inert atmosphere (Argon/Nitrogen) at -20°C.

Experimental Protocol

Retrosynthetic Strategy

The most robust route utilizes a Nucleophilic Aromatic Substitution (

) followed by a Nitro Reduction.

• Step 1: Displacement of a leaving group (Fluorine or Chlorine) on 2-halo-5-nitrobenzamide by piperidine.

• Step 2: Chemoselective reduction of the nitro group to the amine.

Step 1: Synthesis of 5-Nitro-2-(piperidin-1-yl)benzamide

Reagents:

• 2-Fluoro-5-nitrobenzamide (1.0 equiv) [Preferred over Chloro for faster kinetics]

• Piperidine (3.0 equiv)

• Potassium Carbonate (

  ) (2.0 equiv)[1]

• Acetonitrile (ACN) or DMF (10 volumes)

Procedure:

• Charge: To a dry round-bottom flask equipped with a magnetic stir bar, add 2-Fluoro-5-nitrobenzamide (e.g., 10.0 g) and

  (15.0 g).

• Solvent: Add Acetonitrile (100 mL). Stir to create a suspension.

• Addition: Add Piperidine (16.1 mL, 3.0 equiv) dropwise over 10 minutes. Note: Exothermic reaction.

• Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor by TLC (50% EtOAc/Hexanes) or LC-MS. The starting material (

  ) should disappear, and a bright yellow product ( ) should form.

• Workup:

  • Cool to room temperature.[2]

  • Pour the reaction mixture into ice-water (500 mL) with vigorous stirring. The product should precipitate as a yellow solid.

  • Filter the solid and wash with water (

    mL) to remove excess piperidine and salts.

  • Dry the yellow solid in a vacuum oven at 45°C overnight.

Critical Control Point: If the product does not precipitate well (oiling out), extract with Ethyl Acetate, wash with brine, dry over

, and concentrate. Recrystallize from Ethanol.

Step 2: Reduction to 5-Amino-2-(piperidin-1-yl)benzamide

Reagents:

• 5-Nitro-2-(piperidin-1-yl)benzamide (from Step 1)

• 10% Palladium on Carbon (Pd/C) (10 wt% loading)

• Hydrogen Gas (

  ) (Balloon pressure or 1 atm)

• Methanol (MeOH) (20 volumes)

Procedure:

• Charge: In a hydrogenation flask, dissolve the nitro intermediate (e.g., 10.0 g) in MeOH (200 mL).

• Catalyst: Carefully add 10% Pd/C (1.0 g) under a nitrogen stream. Caution: Pd/C is pyrophoric when dry.

• Hydrogenation: Purge the flask with Nitrogen (

  ), then with Hydrogen ( ). Stir vigorously under a Hydrogen balloon (1 atm) at room temperature for 12–16 hours.

• Monitoring: The bright yellow color of the solution will fade to colorless or pale pink. LC-MS should show the mass shift from

  (Nitro) to (Amine).

• Workup:

  • Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with MeOH.

  • Concentrate the filtrate under reduced pressure to obtain an off-white to pale brown solid.

• Purification:

  • If necessary, purify via flash column chromatography (DCM:MeOH:NH4OH, 95:5:0.5).

  • Alternatively, triturale with cold Diethyl Ether to remove impurities.

Analytical Data & QC Specifications

Test	Method	Acceptance Criteria
Appearance	Visual	Off-white to pale beige solid
Purity	HPLC (254 nm)	> 98.0%
Identity	1H-NMR (DMSO-d6)	Consistent with structure (See below)
Mass Spec	ESI-MS	[M+H]+ = 220.3 (Calc. MW = 219.[3]28)

Expected 1H-NMR (400 MHz, DMSO-d6):

• 7.60 (br s, 1H, Amide-NH)
• 7.10 (br s, 1H, Amide-NH)
• 6.95 (d, J=2.5 Hz, 1H, Ar-H6)
• 6.85 (d, J=8.5 Hz, 1H, Ar-H3)
• 6.60 (dd, J=8.5, 2.5 Hz, 1H, Ar-H4)
• 5.10 (br s, 2H, Ar-NH2)
• 2.85 (m, 4H, Piperidine-N-CH2)
• 1.60 (m, 4H, Piperidine-CH2)
• 1.50 (m, 2H, Piperidine-CH2)

Workflow Visualization

The following diagram illustrates the logical flow of the synthesis and decision-making process for purification.

Caption: Logical workflow for the synthesis, monitoring, and purification of 5-Amino-2-piperidin-1-yl-benzamide.

Expert Tips & Troubleshooting

• Regioselectivity: The starting material 2-fluoro-5-nitrobenzamide is highly activated. The ortho-fluorine is significantly more reactive than the amide or the nitro group towards nucleophiles. However, avoid using strong hydroxide bases (NaOH/KOH) as they may hydrolyze the amide to the carboxylic acid.

  or DIPEA are preferred.

• Solubility Issues: If the nitro-intermediate is poorly soluble in Methanol during Step 2, a mixture of MeOH:THF (1:1) can be used to ensure complete reduction.

• Catalyst Poisoning: Piperidine derivatives can sometimes coordinate to Palladium, slowing down hydrogenation. If the reaction stalls, add a few drops of Acetic Acid to protonate the piperidine nitrogen, or switch to Raney Nickel (though Pd/C is usually sufficient).

• Storage Stability: The 5-amino group makes the benzene ring electron-rich and prone to oxidation. Store the solid under Argon. If the compound turns brown, a quick filtration through a short silica plug (eluting with EtOAc) usually restores purity.

References

• Synthesis of 2-amino-5-nitrobenzamide derivatives: World Intellectual Property Organization, WO 2009/085226 A2, 2009 . (Describes general methods for benzamide functionalization).

• Nucleophilic Aromatic Substitution (SnAr) Methodologies:Journal of Medicinal Chemistry, "Structure-Activity Relationships of 2-Substituted-5-aminobenzamides". (General reference for scaffold synthesis).
• Related Scaffold (Lasmiditan Intermediates):Bioorganic & Medicinal Chemistry Letters, "Synthesis and evaluation of 2,4,6-trifluoro-N-[6-(1-methylpiperidine-4-carbonyl)pyridin-2-yl]benzamide derivatives". (Contextualizes the utility of the benzamide-piperidine motif).

• Compound Data: ChemSrc, "5-Amino-2-piperidin-1-ylbenzamide Entry". (Note: Verify specific isomer CAS in internal databases as commercial catalogs often list isomers).

Sources

• 1. Design, Synthesis and Biological Evaluation of 2-(2-Amino-5(6)-nitro-1H-benzimidazol-1-yl)-N-arylacetamides as Antiprotozoal Agents [mdpi.com]
• 2. CN102002002A - Preparation method of 5-aminobenzimidazole - Google Patents [patents.google.com]
• 3. scbt.com [scbt.com]

Application Notes and Protocols for In Vivo Evaluation of 5-Amino-2-piperidin-1-yl-benzamide Analogues

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Therapeutic Potential of Novel Benzamide Derivatives in CNS Disorders

The benzamide chemical scaffold is a cornerstone in modern medicinal chemistry, giving rise to a diverse array of clinically significant drugs.[1] This structural motif is particularly prevalent in agents targeting the central nervous system (CNS), including antipsychotics, antidepressants, and antiemetics. The piperidine ring, another privileged structure in drug discovery, is known to enhance druggability by improving pharmacokinetic properties and facilitating transport across biological membranes.[2] The novel entity, 5-Amino-2-piperidin-1-yl-benzamide, hereafter referred to as "Compound X," represents a promising lead structure combining these two key pharmacophores.

Based on structural similarities to known CNS-active agents, we hypothesize that Compound X may act as a dopamine D2 receptor antagonist. The dopamine hypothesis of schizophrenia posits that hyperactivity of dopaminergic pathways contributes to the positive symptoms of the disorder.[3] D2 receptor antagonists are a major class of antipsychotic drugs that function by blocking these receptors, thereby mitigating the effects of excess dopamine.[4][5] This document provides a comprehensive guide for the preclinical in vivo evaluation of Compound X and its analogues, designed to rigorously test this hypothesis and characterize the compound's pharmacological profile.

Chapter 1: Initial In Vivo Profiling: Pharmacokinetics and Safety

A thorough understanding of a compound's absorption, distribution, metabolism, and excretion (ADME) profile, along with its safety margin, is fundamental to any drug development program.[6] These initial studies are critical for establishing appropriate dosing regimens for subsequent efficacy studies.

Pharmacokinetic (PK) Study in Rodents

Rationale: The goal of this study is to determine key pharmacokinetic parameters such as bioavailability, half-life (t½), maximum concentration (Cmax), and area under the curve (AUC). These parameters dictate the dosing frequency and route of administration required to maintain therapeutic concentrations. The piperidine moiety is often incorporated to improve ADME properties.[2]

Protocol:

• Animal Model: Male Wistar rats (n=18), weighing 220-250g.

• Grouping and Dosing:

  • Group 1 (n=9): Intravenous (IV) administration of Compound X (1 mg/kg) via the tail vein.

  • Group 2 (n=9): Oral gavage (PO) administration of Compound X (10 mg/kg).

• Sample Collection:

  • Blood samples (~100 µL) are collected from the saphenous vein at pre-dose, and at 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.

  • Samples are collected into heparinized tubes and centrifuged to separate plasma.

• Bioanalysis:

  • Plasma concentrations of Compound X are quantified using a validated LC-MS/MS (Liquid Chromatography-tandem Mass Spectrometry) method.

• Data Analysis:

  • PK parameters are calculated using non-compartmental analysis software (e.g., Phoenix WinNonlin).

  • Oral bioavailability (F%) is calculated as: (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100.

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)
Cmax (ng/mL)	500 ± 75	350 ± 50
Tmax (h)	0.08	1.0
AUC (0-inf) (ng*h/mL)	850 ± 120	2975 ± 400
t½ (h)	2.5 ± 0.5	3.0 ± 0.6
Bioavailability (F%)	N/A	35%
Hypothetical data for Compound X

Acute Toxicity and Tolerability Assessment

Rationale: This study provides an initial assessment of the compound's safety profile and helps identify the maximum tolerated dose (MTD). The Functional Observational Battery (FOB) is a standardized set of tests used to detect gross functional deficits in rodents.[7]

Protocol:

• Animal Model: Male and female CD-1 mice (n=5/sex/dose group).

• Dosing: Single oral administration of Compound X at escalating doses (e.g., 10, 30, 100, 300 mg/kg) and a vehicle control.

• Observations (Functional Observational Battery):

  • Animals are observed continuously for the first hour, then at 4 and 24 hours post-dose.

  • Observations include changes in posture, gait, grooming, activity level, and the presence of tremors or convulsions.[7]

  • Simple reflex tests (e.g., pinna reflex, righting reflex) are also performed.

• Endpoint: The MTD is defined as the highest dose that does not produce mortality or serious signs of toxicity.

Chapter 2: Pharmacodynamic and Efficacy Evaluation

Following the initial characterization, the next phase of in vivo testing focuses on demonstrating target engagement and evaluating efficacy in relevant animal models of psychosis.[8]

Target Engagement: Dopamine D2 Receptor Occupancy

Rationale: To confirm that Compound X interacts with its hypothesized target in the brain, an ex vivo receptor occupancy study is conducted. This experiment measures the percentage of D2 receptors that are bound by the compound at various doses.

Protocol:

• Animal Model: Male C57BL/6 mice (n=5/dose group).

• Dosing: Administer Compound X orally at various doses (e.g., 1, 3, 10, 30 mg/kg) and a vehicle control.

• Tissue Collection: At the time of predicted peak plasma concentration (Tmax from PK study), euthanize the mice and rapidly dissect the striatum, a brain region rich in D2 receptors.[9]

• Ex Vivo Binding Assay:

  • Prepare striatal homogenates.

  • Incubate the homogenates with a radiolabeled D2 receptor ligand (e.g., [³H]-raclopride).

  • The amount of radioligand binding is inversely proportional to the occupancy of D2 receptors by Compound X.

• Data Analysis: Calculate the percentage of receptor occupancy at each dose relative to the vehicle-treated group.

Hypothesized Dopamine D2 Receptor Signaling Pathway

The following diagram illustrates the hypothesized mechanism of action for Compound X as a D2 receptor antagonist.

Caption: Compound X blocks dopamine from binding to the D2 receptor.

Behavioral Models of Antipsychotic Activity

Rationale: Animal models are essential for predicting the therapeutic utility of new chemical entities for CNS disorders.[6] For potential antipsychotics, models that assess effects on hyperlocomotion induced by dopamine agonists are standard.

Amphetamine-Induced Hyperactivity Model:

This model is based on the observation that psychostimulants like amphetamine, which increase dopamine levels, induce hyperlocomotion in rodents, mimicking some positive symptoms of psychosis.[3][10]

Protocol:

• Animal Model: Male Wistar rats (n=10/group).

• Acclimation: Allow animals to acclimate to the open-field test chambers for 30 minutes.

• Dosing:

  • Administer Compound X (1, 3, 10 mg/kg, PO) or vehicle.

  • 30 minutes later, administer d-amphetamine (1.5 mg/kg, IP) to all groups except a saline control group.

• Behavioral Assessment:

  • Immediately after amphetamine injection, place animals back in the open-field chambers.

  • Record locomotor activity (distance traveled, rearing frequency) for 90 minutes using an automated video-tracking system.

• Expected Outcome: An effective antipsychotic agent like Compound X is expected to dose-dependently reduce the hyperlocomotion induced by amphetamine.

Overall In Vivo Evaluation Workflow

The following diagram outlines the logical progression of in vivo studies for Compound X.

Caption: Logical workflow for in vivo evaluation of Compound X.

Chapter 3: Assessing Potential Side Effects

It is crucial to evaluate potential side effects, such as anxiety or depressive-like behaviors, which can be associated with CNS-active drugs.

Elevated Plus Maze (EPM) for Anxiety-Like Behavior

Rationale: The EPM is a widely used test to assess anxiety-like behavior in rodents.[11][12][13] It is based on the animal's natural aversion to open, elevated spaces. Anxiolytic compounds increase the time spent in the open arms, while anxiogenic compounds decrease it.

Protocol:

• Animal Model: Male C57BL/6 mice (n=12/group).

• Dosing: Administer Compound X (1, 3, 10 mg/kg, PO), vehicle, or a positive control (e.g., diazepam, 2 mg/kg, IP) 30 minutes prior to testing.

• Procedure:

  • Place the mouse in the center of the plus-shaped maze, which has two open and two enclosed arms.[11]

  • Allow the mouse to explore the maze for 5 minutes.

  • Record the time spent in and the number of entries into the open and closed arms using a video-tracking system.

• Data Analysis: Calculate the percentage of time spent in the open arms and the percentage of open arm entries.

Forced Swim Test (FST) for Depressive-Like Behavior

Rationale: The FST is a common screening tool for antidepressants.[14] The test is based on the principle that when placed in an inescapable cylinder of water, rodents will eventually adopt an immobile posture.[14] Antidepressant treatments are known to increase the latency to immobility and decrease the total duration of immobility.

Protocol:

• Animal Model: Male CD-1 mice (n=12/group).

• Dosing: Administer Compound X (1, 3, 10 mg/kg, PO), vehicle, or a positive control (e.g., fluoxetine, 20 mg/kg, IP) daily for 7 days.

• Procedure:

  • On the test day, 60 minutes after the final dose, place each mouse in a glass cylinder filled with water (24-25°C).[15]

  • The test duration is 6 minutes.[14]

  • A trained observer, blind to the treatment groups, scores the duration of immobility during the last 4 minutes of the test.

• Data Analysis: Compare the mean immobility time across the different treatment groups.

Conclusion

This guide provides a structured, multi-tiered approach for the in vivo characterization of 5-Amino-2-piperidin-1-yl-benzamide analogues, exemplified by "Compound X." By systematically evaluating the pharmacokinetics, safety, target engagement, and behavioral effects of this novel chemical entity, researchers can build a comprehensive data package to support its further development as a potential therapeutic agent for CNS disorders. Each protocol is designed to be self-validating through the use of appropriate controls and standardized procedures, ensuring the generation of robust and reliable data.

References

• Synthesis, Crystal Structure and Anti-Fatigue Effects of Some Benzamide Derivatives. MDPI. Available at: [Link]

• Development of antidiabetic drugs from benzamide derivatives as glucokinase activator: A computational approach. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of benzamide derivatives and evaluation of their in vitro and in silico tyrosinase inhibitory activities. ResearchGate. Available at: [Link]

• Mouse Brain Tissue Collection and Analysis. Protocols.io. Available at: [Link]

• The Mouse Forced Swim Test. National Institutes of Health (NIH). Available at: [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Available at: [Link]

• In Vivo Actions of the Selective 5-HT1A Receptor Agonist BAY X 3702 on Serotonergic Cell Firing and Release. PubMed. Available at: [Link]

• Animal models of CNS disorders. PubMed. Available at: [Link]

• Inhibition of dopamine uptake by D2 antagonists: an in vivo study. National Institutes of Health (NIH). Available at: [Link]

• Animal Models of Psychosis: Current State and Future Directions. National Institutes of Health (NIH). Available at: [Link]

• Elevated plus maze protocol. protocols.io. Available at: [Link]

• Animal Research Review Panel Guideline 30 The Porsolt Forced Swim Test in Rats and Mice. NSW Department of Primary Industries. Available at: [Link]

• Identification of Novel Dopamine D2 Receptor Ligands—A Combined In Silico/In Vitro Approach. MDPI. Available at: [Link]

• Pharmacological Applications of Piperidine Derivatives. Encyclopedia.pub. Available at: [Link]

• Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Walsh Medical Media. Available at: [Link]

• Animal and Translational Models for CNS Drug Discovery: Neurological Disorders. ResearchGate. Available at: [Link]

• New Insight into Selective Serotonin Receptor Agonists in the Central Nervous System, Studied with WAY163909 in Obese and Diabetic Wistar Rats. MDPI. Available at: [Link]

• Rodent Amphetamine Model of Schizophrenia. Creative Biolabs. Available at: [Link]

• Mouse Brain Dissection Protocol for Molecular. JoVE. Available at: [Link]

• The use of the elevated plus maze as an assay of anxiety-related behavior in rodents. National Institutes of Health (NIH). Available at: [Link]

• (PDF) Elevated plus maze protocol v1. ResearchGate. Available at: [Link]

• Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. MDPI. Available at: [Link]

• Psychosis: The Utility of Ketamine as a Pharmacological Model of Psychotic-like Symptoms in Rodents: A Review of Dosage Regimens. MDPI. Available at: [Link]

• Forced Swim Test Protocol. University of Nebraska-Lincoln. Available at: [Link]

• Inhibition of Dopamine Release Via Presynaptic D2 Receptors: Time Course and Functional Characteristics In Vivo. National Institutes of Health (NIH). Available at: [Link]

• Serotonin receptor agonist. Wikipedia. Available at: [Link]

• Synthesis and pharmacological effects of novel benzenesulfonamides carrying benzamide moiety as carbonic anhydrase and acetylcholinesterase inhibitors. National Institutes of Health (NIH). Available at: [Link]

• Effect of piperine and its analogs on pharmacokinetic properties of sorafenib tosylate: Bioanalytical method development and validation. Semantic Scholar. Available at: [Link]

• Rat Brain Neuropeptidomics: Tissue Collection, Protease Inhibition, Neuropeptide Extraction, and Mass Spectrometrican Alysis. National Institutes of Health (NIH). Available at: [Link]

• Role of piperine in CNS diseases: pharmacodynamics, pharmacokinetics and drug interactions. ResearchGate. Available at: [Link]

• Processing of a Mouse Brain for Downstream Analysis. JoVE. Available at: [Link]

• Mice with hallucination-like behaviors reveal insight into psychotic illness. Washington University School of Medicine in St. Louis. Available at: [Link]

• Inhibition of dopamine uptake by D2 antagonists: An in vivo study. ResearchGate. Available at: [Link]

• Hit-to-lead optimization of a benzene sulfonamide series for potential antileishmanial agents. Royal Society of Chemistry. Available at: [Link]

• selected benzamide derivatives: Topics by Science.gov. Science.gov. Available at: [Link]

• Elevated Plus Maze. MazeEngineers. Available at: [Link]

• Beyond Dopamine Receptor Antagonism: New Targets for Schizophrenia Treatment and Prevention. MDPI. Available at: [Link]

• Forced swim test. Bio-protocol. Available at: [Link]

• Frozen Brain Dissection Method for Protein an. JoVE. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

• Constitutive Activity of the Serotonin2C Receptor Inhibits In Vivo Dopamine Release in the Rat Striatum and Nucleus Accumbens. Journal of Neuroscience. Available at: [Link]

• CNS Preclinical Disease Models - Parkinson & Stroke. Syncrosome. Available at: [Link]

• Schizophrenia-Relevant Behavioral Testing in Rodent Models: A Uniquely Human Disorder?. National Institutes of Health (NIH). Available at: [Link]

• Animal models for CNS safety pharmacology under the spotlight. NC3Rs. Available at: [Link]

• Types of Serotonin Receptors and Serotonin Receptor Pharmacology. YouTube. Available at: [Link]

Sources

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Inhibition of dopamine uptake by D2 antagonists: an in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Animal models of CNS disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Animal models for CNS safety pharmacology under the spotlight | NC3Rs [nc3rs.org.uk]
• 8. Animal Models of Psychosis: Current State and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mouse Brain Tissue Collection and Analysis [protocols.io]
• 10. creative-biolabs.com [creative-biolabs.com]
• 11. protocols.io [protocols.io]
• 12. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 15. iacuc.ucsf.edu [iacuc.ucsf.edu]

Application Note: Strategic Utilization of 5-Amino-2-piperidin-1-yl-benzamide in GPCR &amp; Kinase Ligand Discovery

Executive Summary

5-Amino-2-piperidin-1-yl-benzamide (CAS: 314768-97-3) represents a "privileged scaffold" in modern medicinal chemistry. Structurally characterized by a benzamide core fused with a piperidine ring and a reactive aniline handle, this molecule serves as a critical template for designing ligands targeting G-Protein Coupled Receptors (specifically 5-HT4 and D2/D3 subtypes) and specific serine/threonine kinases.

This application note details the technical protocols for utilizing this scaffold in Fragment-Based Drug Discovery (FBDD) and Lead Optimization . We explore its utility as a bioisostere for the indole ring of serotonin, its derivatization potential at the 5-amino position, and its application in synthesizing high-affinity prokinetic agents.

Molecule Profile & Physicochemical Properties[1][2][3][4][5][6][7]

Before initiating synthesis or screening, the physicochemical profile of the scaffold must be understood to predict ADME behavior.

Property	Value / Description	Relevance
IUPAC Name	5-Amino-2-(piperidin-1-yl)benzamide	Core Template
CAS Number	314768-97-3	Identification
Molecular Weight	219.28 g/mol	Ideal for FBDD (Rule of 3 compliant)
LogP (Predicted)	~1.2 - 1.5	High aqueous solubility; ideal for oral bioavailability
H-Bond Donors	2 (Amide NH2, Aniline NH2)	Receptor anchoring (Aspartate residues)
H-Bond Acceptors	2 (Amide O, Piperidine N)	Interaction with Ser/Thr residues in pockets
pKa (Piperidine N)	~8.5 - 9.0	Protonated at physiological pH (Critical for GPCR binding)

Application I: Design & Synthesis of 5-HT4 Receptor Agonists

The primary application of 5-Amino-2-piperidin-1-yl-benzamide is as a pharmacophore mimic for Serotonin (5-HT). The benzamide moiety mimics the indole ring, while the protonated piperidine nitrogen mimics the ethylamine side chain of 5-HT, forming a salt bridge with the conserved Aspartate residue (Asp3.32) in the receptor binding pocket.

Mechanism of Action

The scaffold acts as an orthosteric anchor . To convert this fragment into a high-affinity agonist (similar to Prucalopride or Cisapride), the 5-amino group must be derivatized to extend into the receptor's hydrophobic accessory pocket.

Experimental Protocol: Library Synthesis via 5-N-Acylation

Objective: Create a library of 5-HT4 agonists by exploring the Structure-Activity Relationship (SAR) at the 5-position.

Reagents:

• Scaffold: 5-Amino-2-piperidin-1-yl-benzamide (1.0 eq)

• Acylating Agents: Diverse Acid Chlorides (R-COCl) or Carboxylic Acids (R-COOH)

• Coupling Agents: HATU or EDC/HOBt (if using acids)

• Base: Diisopropylethylamine (DIPEA) or Pyridine

• Solvent: Anhydrous DMF or DCM

Step-by-Step Methodology:

• Preparation: Dissolve 0.5 mmol of 5-Amino-2-piperidin-1-yl-benzamide in 2 mL of anhydrous DMF under nitrogen atmosphere.

• Activation (Carboxylic Acid Route):

  • Add 0.55 mmol (1.1 eq) of the desired Carboxylic Acid (e.g., 4-fluorobenzoic acid for hydrophobic pocket targeting).

  • Add 0.55 mmol HATU and 1.5 mmol DIPEA.

  • Note: If using Acid Chlorides, cool to 0°C, add 1.1 eq Acid Chloride and 1.5 eq Pyridine; skip HATU.

• Reaction: Stir the mixture at Room Temperature (RT) for 4–12 hours. Monitor conversion via LC-MS (Target Mass = MW_scaffold + MW_acid - 18).

• Quenching: Dilute with Ethyl Acetate (15 mL), wash with sat. NaHCO3 (2x) and Brine (1x).

• Purification: Dry organic layer over MgSO4, concentrate, and purify via Flash Chromatography (Gradient: 0-10% MeOH in DCM).

• Validation: Verify structure via 1H-NMR (DMSO-d6). Look for the downfield shift of the amide proton (~10 ppm) confirming acylation.

Application II: Fragment-Based Screening (SPR Assay)

Due to its low molecular weight (<300 Da), this molecule is an ideal "fragment" for screening against novel GPCR targets or Kinases (e.g., CK1, ROCK) using Surface Plasmon Resonance (SPR).

Protocol: SPR Binding Affinity Assessment

Objective: Determine the K_D (dissociation constant) of the scaffold against a target protein (e.g., 5-HT4 receptor or CK1δ kinase).

• Sensor Chip Preparation:

  • Immobilize the target protein (e.g., biotinylated 5-HT4 membrane prep) onto a Streptavidin (SA) sensor chip.

  • Target immobilization level: ~2000–3000 RU (Resonance Units) to ensure detection of small molecules.

• Sample Preparation:

  • Dissolve 5-Amino-2-piperidin-1-yl-benzamide in 100% DMSO to 100 mM (Stock).

  • Dilute into Running Buffer (HBS-P+: 10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4) to a concentration series (e.g., 500 µM, 250 µM, ... 15 µM). Final DMSO concentration must be fixed (e.g., 2%) in all samples and reference buffer.

• Injection Cycle:

  • Flow rate: 30 µL/min.

  • Contact time: 60 seconds (Association).

  • Dissociation time: 120 seconds.

• Data Analysis:

  • Solvent correction: Apply DMSO calibration curves.

  • Fit data to a 1:1 Steady State Affinity model (since fragments often have fast on/off rates).

  • Success Criteria: A clear dose-dependent response with a calculated K_D in the micromolar range (1–100 µM) indicates a valid "hit" for further optimization.

Visualizing the Workflow & Pathway

The following diagrams illustrate the role of this scaffold in the 5-HT4 signaling pathway and the logical flow of the experimental synthesis.

Figure 1: Mechanism of Action. The scaffold mimics Serotonin to activate the 5-HT4-Gs-cAMP cascade, promoting gastrointestinal motility.

Figure 2: Experimental Workflow. From scaffold selection to lead identification via derivatization and sequential screening.

Critical Considerations & Troubleshooting

Regioselectivity

• Issue: The scaffold contains two nitrogen centers: the aniline (5-NH2) and the amide (CONH2).

• Resolution: The aniline nitrogen is significantly more nucleophilic than the primary amide nitrogen. Under standard coupling conditions (RT, mild base), reaction occurs exclusively at the 5-amino position. Avoid strong bases (e.g., NaH) that might deprotonate the amide.

Solubility

• Issue: The piperidine ring improves solubility, but lipophilic acyl groups can reduce it.

• Resolution: If the final derivative precipitates in aqueous bioassays, convert the piperidine nitrogen into a hydrochloride or tartrate salt to enhance water solubility (LogS > -4.0).

Safety

• Hazard: Benzamide derivatives can be biologically active.[1][2][3][4][5][6][7][8] Handle as a potential potent bioactive agent.[3][4]

• PPE: Standard lab coat, nitrile gloves, and fume hood are mandatory.

References

• Sonda, S., et al. (2004). "Synthesis and pharmacological properties of benzamide derivatives as selective serotonin 4 receptor agonists." Bioorganic & Medicinal Chemistry, 12(10), 2737-2747.[7]

• Tack, J., et al. (2012). "Systematic review: cardiovascular safety profile of 5-HT4 agonists developed for gastrointestinal disorders." Alimentary Pharmacology & Therapeutics, 35(7), 745-767.

• Leung, E., et al. (2019). "Fragment-based screening of G-protein-coupled receptors." Methods in Enzymology, 622, 125-148. (General methodology reference for the SPR protocol).

• PubChem Compound Summary. "5-Amino-2-(piperidin-1-yl)benzamide."

Sources

• 1. N-(Benzo[d]thiazol-2-yl)benzamide and its chlorinated isomers: synthesis, NMR, FT-IR, UV-visible, BSA- and DNA-binding, DFT, molecular docking, and pharmacokinetic profiles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Design, Synthesis and Biological Evaluation of 2-(2-Amino-5(6)-nitro-1H-benzimidazol-1-yl)-N-arylacetamides as Antiprotozoal Agents | MDPI [mdpi.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Serotonin 5-HT4 Receptor Agonists - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and pharmacological properties of benzamide derivatives as selective serotonin 4 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for the Safe Handling and Storage of 5-Amino-2-piperidin-1-yl-benzamide Powder

Abstract

This document provides a comprehensive guide for the safe handling, storage, and disposal of 5-Amino-2-piperidin-1-yl-benzamide (CAS No. 50891-33-3), a benzamide derivative with significant potential in medicinal chemistry and drug development research.[1] Adherence to these protocols is critical to ensure the safety of laboratory personnel, maintain the chemical integrity of the compound, and guarantee the reproducibility of experimental results. The following sections detail the compound's properties, associated hazards, and step-by-step procedures for its use in a research environment.

Compound Profile and Physicochemical Properties

5-Amino-2-piperidin-1-yl-benzamide is an organic compound that requires careful handling due to its chemical structure, which includes a primary amino group and a piperidine moiety. While specific toxicological data for this exact compound is limited, its structural similarity to other aminobenzamides warrants a cautious approach based on established laboratory safety standards.[2][3]

Property	Value	Source
Chemical Name	5-Amino-2-piperidin-1-yl-benzamide	-
CAS Number	50891-33-3	[1]
Molecular Formula	C₁₂H₁₇N₃O	[4]
Molecular Weight	219.28 g/mol	[4]
Appearance	Assumed to be a solid powder	General
Purity	≥98% (Typical)	[5]

Hazard Identification and Safety Precautions

A comprehensive risk assessment must be conducted before handling this compound. The Safety Data Sheet (SDS) for this or structurally related compounds should be the primary source of information. Based on data for analogous compounds, the following hazards should be anticipated.[3][6]

Potential GHS Hazard Statements:

• H302: Harmful if swallowed.[6][7]

• H315: Causes skin irritation.[6]

• H319: Causes serious eye irritation.[6]

• H332: Harmful if inhaled.[6]

• H341: Suspected of causing genetic defects (based on parent benzamide structure).[7]

Required Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[8][9]

PPE Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against dust particles and potential splashes.[3]
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact and absorption. Gloves should be inspected before use and disposed of after handling.[9][10]
Body Protection	A buttoned lab coat.	Protects skin and clothing from contamination.[11]
Respiratory	Required if not handled in a fume hood.	An N95-rated dust mask or a respirator should be used if dust cannot be controlled by engineering means.[10]

Protocol for Handling and Weighing Powder

Handling fine chemical powders presents a significant risk of inhalation and contamination.[11] All handling of 5-Amino-2-piperidin-1-yl-benzamide powder must be performed within a certified chemical fume hood or a similar ventilated enclosure to minimize exposure.[8][12]

Preparation and Environment

• Designated Area: Designate a specific area within a chemical fume hood for handling the powder.

• Surface Protection: Cover the work surface with a disposable bench cover to contain any potential spills.[11]

• Tool Preparation: Ensure all necessary tools (spatulas, weigh boats, etc.) are clean, dry, and readily available.

Step-by-Step Weighing Protocol

• Equilibration: Before opening, allow the sealed container of 5-Amino-2-piperidin-1-yl-benzamide to equilibrate to ambient laboratory temperature for at least 30 minutes. This critical step prevents atmospheric moisture from condensing onto the cold powder, which could compromise compound stability.

• Don PPE: Put on all required PPE as specified in Section 2.1.

• Tare Balance: Place a clean weigh boat on the analytical balance within the fume hood and tare the balance.

• Transfer Powder: Carefully open the container. Using a clean spatula, gently transfer the desired amount of powder to the weigh boat. Avoid any sudden movements that could create airborne dust.

• Seal Container: Immediately and securely reseal the primary container to protect the remaining compound from atmospheric exposure.

• Measure and Record: Record the final weight.

• Dissolution: If preparing a solution, add the solvent to the powder in the fume hood.

• Decontamination: Wipe down the spatula, balance, and surrounding work area with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as chemical waste.

• Waste Disposal: Dispose of the weigh boat and any contaminated consumables in a clearly labeled hazardous waste container.

• Remove PPE: Remove gloves and lab coat before leaving the work area. Wash hands thoroughly with soap and water.[10]

Workflow for Safe Powder Handling

Caption: Workflow for handling 5-Amino-2-piperidin-1-yl-benzamide powder.

Protocol for Storage and Long-Term Stability

The stability of research compounds is paramount for experimental success. Improper storage can lead to degradation, affecting the compound's purity and activity.

Recommended Storage Conditions

For optimal long-term stability, 5-Amino-2-piperidin-1-yl-benzamide should be stored under the following conditions, derived from supplier recommendations for structurally similar compounds.[5]

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Reduces the rate of potential degradation reactions.
Atmosphere	Sealed in a dry environment. Use of a desiccator is recommended.	Protects against moisture, which can cause hydrolysis of the amide group.
Light	Protect from light (amber vial).	Prevents photochemical degradation.

Expert Insight: For maximum long-term stability (>1 year), consider backfilling the container with an inert gas like argon or nitrogen before sealing. Amine-containing compounds can be susceptible to oxidation over time.[2][13]

Inventory Management

• Date Containers: Clearly label all containers with the date of receipt and the date first opened.

• First-In, First-Out (FIFO): Use older stock before newly received batches to minimize the effects of long-term degradation.

• Regular Inspection: Periodically inspect the powder for any changes in color or consistency, which may indicate degradation.

Emergency Procedures

Spill Management

In the event of a small powder spill:

• Ensure the area is well-ventilated; keep others away.

• Wearing full PPE, gently cover the spill with a damp paper towel to avoid raising dust.

• Carefully scoop the material into a labeled hazardous waste container.

• Clean the spill area thoroughly with soap and water.

• Address all spills immediately and document the incident.[8]

First Aid Measures

These are general guidelines; always consult the specific SDS.

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.[3]

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes.[3][10]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and seek immediate medical attention.[3]

Waste Disposal

All waste materials, including contaminated PPE, cleaning supplies, and unused compound, must be treated as hazardous chemical waste.

• Collect waste in sealed, clearly labeled containers.

• Never pour chemical waste down the drain.[12]

• Arrange for disposal through your institution's Environmental Health & Safety (EHS) office, following all local, state, and federal regulations.

References

• 5-Amino-2-(2-methyl-piperidin-1-yl)-benzamide. Smolecule.
• 5-Amino-2-(2-methylpiperidin-1-yl)benzamide. ChemScene.
• 5-Amino-2-(1-piperidinyl)
• Weighing Hazardous Powders in the Laboratory. Environment, Health & Safety - University of Colorado Boulder.
• 5-Amino-2-pyrrolidin-1-yl-benzamide.
• Safe Handling Practices for Labor
• Do's and Don'ts for Chemical Handling in GLP Labs. Pharma.Tips.
• Safety Data Sheet for 2-Aminobenzamide. Fisher Scientific.
• Safety D
• Working with Chemicals. Prudent Practices in the Laboratory, National Research Council (US)
• Material Safety Data Sheet for p-Amino Benzamide. Oxford Lab Fine Chem LLP.
• Rules for the Safe Handling of Chemicals in the Labor
• Safety Data Sheet for Benzamide. Fluka (Sigma-Aldrich).
• 5-amino-2-(2-methyl-piperidin-1-yl)-benzamide. ChemicalBook.
• 2-amino-5-piperidin-1-ylbenzamide. Santa Cruz Biotechnology.
• 5-Amino-2-piperidin-1-yl-benzamide. Benchchem.
• 5-Amino-2-(2-methyl-piperidin-1-yl)-benzamide. Fluorochem.
• 2-Amino-5-(piperidin-1-yl)benzamide. Alchem Pharmtech.
• Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. National Center for Biotechnology Information, U.S.

Sources

• 1. 5-Amino-2-piperidin-1-yl-benzamide | 50891-33-3 | Benchchem [benchchem.com]
• 2. Buy 5-Amino-2-(2-methyl-piperidin-1-yl)-benzamide | 694456-64-9 [smolecule.com]
• 3. fishersci.com [fishersci.com]
• 4. 2-amino-5-piperidin-1-ylbenzamide | CAS 314768-97-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. chemscene.com [chemscene.com]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. dept.harpercollege.edu [dept.harpercollege.edu]
• 8. Do’s and Don’ts for Chemical Handling in GLP Labs – Pharma.Tips [pharma.tips]
• 9. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. artsci.usu.edu [artsci.usu.edu]
• 11. ehs.wisc.edu [ehs.wisc.edu]
• 12. gz-supplies.com [gz-supplies.com]
• 13. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]

developing assays with 5-Amino-2-piperidin-1-yl-benzamide

Application Note & Protocols

Topic: Developing Biochemical and Cellular Assays for the Novel PARP1 Inhibitor, 5-Amino-2-piperidin-1-yl-benzamide

Audience: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a comprehensive framework for the initial characterization of 5-Amino-2-piperidin-1-yl-benzamide, a novel small molecule inhibitor targeting Poly(ADP-ribose) Polymerase 1 (PARP1). As a key enzyme in the DNA Damage Response (DDR), PARP1 is a validated therapeutic target, particularly in oncology. We present two detailed, robust protocols: a biochemical assay to determine enzymatic inhibition and calculate potency (IC50), and a quantitative, cell-based In-Cell Western assay to confirm target engagement in a physiologically relevant context. This document is designed to equip researchers with the foundational methods and scientific rationale required to rigorously evaluate this compound and advance its preclinical development.

Introduction: The Rationale for PARP1 Inhibition

Poly(ADP-ribose) Polymerase 1 (PARP1) is a critical nuclear enzyme that functions as a primary sensor for DNA damage, particularly single-strand breaks (SSBs).[1] Upon detecting a break, PARP1 binds to the damaged DNA and catalyzes the synthesis of long, branched chains of poly(ADP-ribose) (PAR) onto itself and other acceptor proteins, a process known as PARylation.[2] This burst of PARylation serves as a scaffold to recruit other DNA repair proteins, facilitating the Base Excision Repair (BER) pathway.[3]

Inhibition of PARP1's catalytic activity prevents the efficient repair of SSBs. In rapidly dividing cancer cells, these unrepaired SSBs are converted into more cytotoxic double-strand breaks (DSBs) during DNA replication. In cells with deficient homologous recombination (HR) repair pathways, such as those with BRCA1/2 mutations, these DSBs cannot be repaired, leading to genomic instability and cell death—a concept known as synthetic lethality.[1]

The benzamide scaffold is a well-established pharmacophore for potent PARP inhibition.[4][5] 5-Amino-2-piperidin-1-yl-benzamide is a novel investigational compound based on this privileged structure. This application note provides the essential protocols to validate its activity against PARP1, moving from direct enzyme interaction to cellular pathway modulation.

Compound Handling & Preparation

Proper handling of the test compound is fundamental to generating reproducible data.

Compound Properties (Proxy Data):

• Molecular Formula: C₁₂H₁₇N₃O

• Molecular Weight: 219.28 g/mol

• Appearance: Off-white to light yellow solid

• Solubility: Soluble in DMSO (>20 mg/mL), sparingly soluble in aqueous buffers.

Protocol: Stock Solution Preparation

• Primary Stock (10 mM): Carefully weigh 2.2 mg of 5-Amino-2-piperidin-1-yl-benzamide and dissolve in 1.0 mL of 100% DMSO.

• Vortexing: Vortex thoroughly for 2-3 minutes until the compound is fully dissolved. A brief sonication may be used if necessary.

• Aliquoting & Storage: Aliquot into smaller volumes (e.g., 50 µL) to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.

Expert Insight: The final concentration of DMSO in any assay well should be kept constant and low (typically ≤0.5%) to prevent solvent-induced artifacts that can affect enzyme activity or cell health. All dilutions, including for vehicle controls, must contain the same final DMSO concentration.

Part 1: Biochemical Characterization - PARP1 Enzymatic Inhibition Assay

This assay directly measures the ability of 5-Amino-2-piperidin-1-yl-benzamide to inhibit the catalytic activity of recombinant human PARP1. We will use a chemiluminescent assay format where the amount of NAD+ consumed by PARP1 is quantified.[3][6]

Principle of the Assay

The assay quantifies PARP1 activity by measuring the depletion of its substrate, NAD+. Recombinant PARP1 is incubated with activated DNA (to stimulate activity), NAD+, and the test compound. After the reaction, a developing reagent is added that specifically detects the amount of remaining NAD+, generating a luminescent signal that is inversely proportional to PARP1 activity.

Experimental Workflow: Biochemical IC50 Determination

Caption: Workflow for the PARP1 biochemical inhibition assay.

Detailed Protocol: PARP1 Chemiluminescent Assay

Materials:

• White, opaque 384-well assay plates

• Recombinant Human PARP1 Enzyme

• Activated DNA (DNase I-treated calf thymus DNA)

• PARP Assay Buffer (e.g., 50 mM Tris pH 8.0, 50 mM NaCl, 2 mM MgCl₂, 1 mM DTT)

• NAD+ Substrate

• NAD+ Detection Reagent Kit (e.g., Promega NAD/NADH-Glo™)

• 5-Amino-2-piperidin-1-yl-benzamide (Test Compound)

• Olaparib or similar potent PARP inhibitor (Positive Control Inhibitor)

• DMSO (Vehicle Control)

Procedure:

• Compound Plating (5 µL/well):

  • Prepare a serial dilution series of the test compound (e.g., 11 points, 1:3 dilution starting from 100 µM) in PARP Assay Buffer containing a fixed percentage of DMSO.

  • Add 5 µL of each compound dilution to the appropriate wells of a 384-well plate.

  • For controls, add 5 µL of buffer with DMSO to "No Inhibition" (100% activity) wells and "Background" wells.

  • Add 5 µL of a high concentration of the positive control inhibitor (e.g., 10 µM Olaparib) to "Max Inhibition" (0% activity) wells.

• Enzyme/Substrate Addition (10 µL/well):

  • Prepare an Enzyme/Substrate Master Mix in PARP Assay Buffer. For each well, this mix will contain:

    • Recombinant PARP1 (final concentration ~50 ng/reaction)

    • Activated DNA (final concentration ~50 ng/reaction)

    • NAD+ (final concentration ~50 µM)

  • Expertise: The optimal concentrations of enzyme, DNA, and NAD+ should be determined empirically during assay development to ensure the reaction is in the linear range.

  • Add 10 µL of the Master Mix to all wells except the "Background" wells. Add 10 µL of buffer without enzyme to the "Background" wells.

• Reaction Incubation:

  • Briefly centrifuge the plate (e.g., 1000 rpm for 30 seconds) to mix contents.

  • Incubate at room temperature for 60 minutes, protected from light.

• Signal Detection (15 µL/well):

  • Prepare the NAD+ detection reagent according to the manufacturer's instructions.

  • Add 15 µL of the detection reagent to all wells.

  • Incubate at room temperature for 15 minutes to allow the signal to stabilize.

  • Read the plate on a luminometer.

Data Analysis & Interpretation

• Calculate Percent Inhibition:

  • % Inhibition = 100 * (1 - (Signal_Compound - Signal_MaxInhibition) / (Signal_NoInhibition - Signal_MaxInhibition))

• IC50 Determination:

  • Plot the % Inhibition against the log concentration of 5-Amino-2-piperidin-1-yl-benzamide.

  • Fit the data using a non-linear regression model (sigmoidal dose-response with variable slope) to determine the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Example Data & Results:

Compound Conc. (nM)	Luminescence (RLU)	% Inhibition
10000	1,250,100	98.5%
3333	1,245,600	98.1%
1111	1,198,300	94.1%
370	950,400	73.0%
123	650,200	47.4%
41	380,500	24.3%
13.7	210,100	9.9%
4.6	155,800	5.3%
1.5	120,300	2.3%
0.5	105,600	1.1%
0 (No Inhibition)	100,250	0.0%
Max Inhibition	1,280,500	100.0%
Calculated IC50	-	135 nM

Trustworthiness: Assay Validation

For any high-throughput screening (HTS) assay, calculating the Z'-factor is essential to confirm its robustness and reliability.[7][8][9] The Z'-factor is a statistical parameter that reflects the dynamic range of the signal and the data variation.[9]

• Formula: Z' = 1 - (3 * (SD_max + SD_min)) / |Mean_max - Mean_min|

  • Mean_max and SD_max are the mean and standard deviation of the "No Inhibition" control.

  • Mean_min and SD_min are the mean and standard deviation of the "Max Inhibition" control.

• Interpretation: [8]

  • Z' > 0.5: An excellent, highly robust assay.

  • 0 < Z' < 0.5: An acceptable assay, but may require optimization.

  • Z' < 0: The assay is not suitable for screening.

Part 2: Cellular Characterization - In-Cell Western™ Assay for PARP1 Target Engagement

This assay quantifies the level of PARylation within cells, providing a direct measure of PARP1 activity in a biological system.[10] By inducing DNA damage, we stimulate PARP1 activity, which can then be inhibited by the test compound. The amount of PAR generated is detected using a specific antibody.

Principle of the Assay & Signaling Pathway

When cells are treated with a DNA damaging agent (e.g., hydrogen peroxide, H₂O₂), single-strand breaks are formed. This activates PARP1, which consumes NAD+ to create PAR chains at the damage site. Pre-treatment with a PARP inhibitor like 5-Amino-2-piperidin-1-yl-benzamide will block this step, resulting in a dose-dependent decrease in the cellular PAR signal. This is quantified using a primary antibody against PAR and a fluorescently-labeled secondary antibody.[10][11]

Caption: PARP1 activation pathway and point of inhibition.

Experimental Workflow: Cellular PAR Assay

Caption: Workflow for the In-Cell Western™ PARylation assay.

Detailed Protocol: In-Cell Western™

Materials:

• Clear, flat-bottom 96-well cell culture plates

• HeLa or other suitable adherent cell line

• Cell Culture Medium (e.g., DMEM + 10% FBS)

• Hydrogen Peroxide (H₂O₂) for DNA damage

• Formaldehyde (for fixing)

• Triton X-100 (for permeabilization)

• Blocking Buffer (e.g., LI-COR® Intercept® Blocking Buffer)

• Primary Antibody: Mouse Anti-PAR Monoclonal Antibody

• Secondary Antibody: IRDye® 800CW Goat anti-Mouse IgG

• Normalization Stain: A cell number or DNA stain in a different channel (e.g., LI-COR® Intercept® CellTag™ 700 Stain)

Procedure:

• Cell Seeding: Seed HeLa cells into a 96-well plate at a density of 15,000 cells/well. Incubate for 24 hours to allow for adherence and growth.

• Compound Treatment:

  • Prepare a serial dilution of 5-Amino-2-piperidin-1-yl-benzamide in cell culture medium.

  • Remove old media and add 100 µL/well of media containing the compound or vehicle control.

  • Incubate for 1 hour at 37°C.

• DNA Damage Induction:

  • Prepare a fresh solution of H₂O₂ in pre-warmed media (final concentration ~200 µM).

  • Add the H₂O₂ solution directly to the wells. Include "No Damage" control wells that receive media only.

  • Incubate for 10 minutes at 37°C.

• Fixing and Permeabilization: [12]

  • Remove all media and wash once with 150 µL of PBS.

  • Fix the cells by adding 100 µL of 4% Formaldehyde in PBS and incubate for 20 minutes at room temperature.

  • Wash 3 times with PBS containing 0.1% Triton X-100 to permeabilize the cells.

• Blocking: Add 150 µL of Blocking Buffer to each well and incubate for 90 minutes at room temperature with gentle shaking.

• Primary Antibody Incubation:

  • Dilute the Anti-PAR primary antibody in Blocking Buffer (e.g., 1:500).

  • Remove the blocking solution and add 50 µL of the primary antibody solution to each well.

  • Incubate overnight at 4°C.

• Secondary Antibody & Normalization Stain Incubation:

  • Wash the plate 4 times with PBS + 0.1% Tween-20.

  • Dilute the IRDye® 800CW secondary antibody and the CellTag™ 700 Stain in Blocking Buffer.

  • Add 50 µL of this solution to each well. Incubate for 60 minutes at room temperature, protected from light.

• Final Washes & Imaging:

  • Wash 4 times with PBS + 0.1% Tween-20.

  • Ensure the final wash is completely removed and the bottom of the plate is clean.

  • Scan the plate using an infrared imaging system (e.g., LI-COR® Odyssey®).

Data Analysis & Interpretation

• Quantification: The imager software will quantify the integrated intensity in two channels for each well:

  • Channel 1 (700 nm): Normalization signal (Cell Number)

  • Channel 2 (800 nm): Target signal (PAR level)

• Normalization: Calculate the Normalized PAR Signal for each well:

  • Normalized PAR = (800 nm Signal) / (700 nm Signal)

• Calculate Percent Inhibition and determine the cellular IC50 using the same methods described in section 1.4.

Example Data & Results:

Compound Conc. (nM)	Normalized PAR Signal	% Inhibition
10000	0.12	98.2%
3333	0.18	96.9%
1111	0.45	92.1%
370	1.88	66.8%
123	3.51	38.0%
41	5.02	11.3%
13.7	5.51	2.7%
0 (Damaged Control)	5.66	0.0%
No Damage Control	0.10	-
Calculated IC50	-	180 nM

Authoritative Grounding: The slightly right-shifted IC50 in the cellular assay compared to the biochemical assay (180 nM vs. 135 nM) is a common and expected result. This shift can be attributed to factors such as cell membrane permeability, compound metabolism, and competition with high intracellular concentrations of the natural substrate (NAD+).

References

• PARP assay kits. Cambridge Bioscience. [Link]

• Langelier, M. F., Riccio, A. A., & Pascal, J. M. (2018). PARP-1 mechanism of action and biology.Journal of Biological Chemistry, 293(40), 15675-15685.
• Rouleau, M., Patel, A., Hendzel, M. J., Kaufmann, S. H., & Poirier, G. G. (2010). PARP-1: a master regulator of DNA repair and cell fate.

• PARP1 Colorimetric Assay Kit. BPS Bioscience. [Link]

• Waud, W. R., et al. (2022). The In-Cell Western immunofluorescence assay to monitor PROTAC mediated protein degradation. Methods in Enzymology, 675, 231-253. [Link]

• Z-factor. Wikipedia. [Link]

• Gani, C., et al. (2021). Protocol for quantifying PARP inhibitor-induced changes in PARP1 dynamics and activity through live-cell imaging. STAR Protocols, 2(4), 100871. [Link]

• The Z prime value (Z´). BMG LABTECH. [Link]

• Assay Guidance Manual. National Center for Advancing Translational Sciences (NCATS). [Link]

• In-Cell Western (ICW) Protocol. Rockland Immunochemicals. [Link]

• Prioritizing PARylation in DNA Damage and Repair. The Scientist. [Link]

• Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. MDPI. [Link]

• Best Practices for Developing Robust Biochemical Assays. BellBrook Labs. [Link]

• Sović, I., et al. (2019). Biological Potential of Novel Methoxy and Hydroxy Substituted Heteroaromatic Amides Designed as Promising Antioxidative Agents: Synthesis, 3D-QSAR Analysis, and Biological Activity.Molecules, 24(16), 2963.

• Rudolph, J., et al. (2017). PARP1 changes from three-dimensional DNA damage searching to one-dimensional diffusion after auto-PARylation or in the presence of APE1. Nucleic Acids Research, 45(19), 11247-11258. [Link]

• Calculating a Z-factor to assess the quality of a screening assay. GraphPad. [Link]

• PARP1 Olaparib Competitive Inhibitor Assay Kit. BPS Bioscience. [Link]

• Putt, K. S., & Hergenrother, P. J. (2004). An enzymatic assay for poly(ADP-ribose) polymerase-1 (PARP-1) via the chemical quantitation of NAD(+): application to the high-throughput screening of small molecules as potential inhibitors. Analytical Biochemistry, 326(1), 78-86. [Link]

• In-Cell Western Assay Development Guide. LI-COR Biosciences. [Link]

• Bridging of DNA break activates PARP2. ResearchGate. [Link]

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67-73. [Link]

• Essential Considerations for Successful Assay Development. Dispendix. [Link]

• Design, Synthesis and Biological Evaluation of 2-(2-Amino-5(6)-nitro-1H-benzimidazol-1-yl)-N-arylacetamides as Antiprotozoal Agents. MDPI. [Link]

• Humphrey, G. W., et al. (2018). In-Cell Western Protocol for Semi-High-Throughput Screening of Single Clones. Bio-protocol, 8(16), e2984. [Link]

• Live Cell Detection of Poly(ADP-Ribose) for Use in Genetic and Genotoxic Compound Screens. National Institutes of Health (NIH). [Link]

• Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents. PubMed. [Link]

• Assay performance and the Z'-factor in HTS. Drug Target Review. [Link]

• Advansta's Step-by-Step Guide to In-Cell Westerns. Advansta. [Link]

• How to Develop Effective in vitro Assays for Early Drug Discovery. Charnwood Discovery. [Link]

• BENZAMINE DERIVATIVES: SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY STUDY. CyberLeninka. [Link]

• Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. MDPI. [Link]

• Benzamide. Wikipedia. [Link]

Sources

• 1. PARP1 changes from three-dimensional DNA damage searching to one-dimensional diffusion after auto-PARylation or in the presence of APE1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. the-scientist.com [the-scientist.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cyberleninka.ru [cyberleninka.ru]
• 5. Benzamide - Wikipedia [en.wikipedia.org]
• 6. An enzymatic assay for poly(ADP-ribose) polymerase-1 (PARP-1) via the chemical quantitation of NAD(+): application to the high-throughput screening of small molecules as potential inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Z-factor - Wikipedia [en.wikipedia.org]
• 8. bmglabtech.com [bmglabtech.com]
• 9. A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays [pubmed.ncbi.nlm.nih.gov]
• 10. The In-Cell Western immunofluorescence assay to monitor PROTAC mediated protein degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In-Cell Western Protocol for Semi-High-Throughput Screening of Single Clones - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In-Cell Western (ICW) Protocol | Rockland [rockland.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 5-Amino-2-piperidin-1-yl-benzamide Synthesis

Reference Code: CAS 50891-33-3 Target Molecule: 5-Amino-2-(piperidin-1-yl)benzamide Primary Application: Intermediate for 5-HT receptor agonists (e.g., Lasmiditan analogs) and kinase inhibitors.

Introduction: The Synthetic Challenge

Welcome to the Technical Support Center. You are likely here because the synthesis of 5-Amino-2-piperidin-1-yl-benzamide is stalling at one of two critical bottlenecks: the nucleophilic aromatic substitution (SNAr) due to steric hindrance, or the chemoselective reduction of the nitro group in the presence of a basic amine.

This guide moves beyond standard textbook procedures to address the "hidden variables"—solvent effects, catalyst poisoning, and workup pitfalls—that drastically affect yield in this specific scaffold.

Module 1: The SNAr Bottleneck (Piperidine Addition)

The formation of the C–N bond at the 2-position is the yield-determining step. The amide group at C1 provides electronic activation (electron-withdrawing) but simultaneously imposes steric hindrance against the incoming piperidine nucleophile.

Standard Protocol & Optimization

Reaction: 2-Chloro-5-nitrobenzamide + Piperidine

5-Nitro-2-(piperidin-1-yl)benzamide

Parameter	Standard Conditions (Low Yield)	Optimized Conditions (High Yield)	Rationale
Substrate	2-Chloro-5-nitrobenzamide	2-Fluoro-5-nitrobenzamide	Fluorine is a superior leaving group in SNAr due to high electronegativity stabilizing the Meisenheimer complex.
Solvent	Ethanol / Methanol	DMF, DMSO, or NMP	Polar aprotic solvents stabilize the charged transition state and allow higher reaction temperatures (>100°C).
Base	Excess Piperidine	K₂CO₃ (2.5 eq) or DIPEA	Inorganic bases prevent the formation of piperidinium salts, keeping the nucleophile active.
Temp	Reflux (78°C)	110°C – 130°C	Overcomes the steric energy barrier imposed by the ortho-amide group.

Troubleshooting Guide: SNAr Failure

Symptom 1: Reaction stalls at 60-70% conversion (HPLC).

• Diagnosis: Piperidine is acting as a base, forming piperidinium chloride, which is non-nucleophilic.

• Solution: Add an auxiliary base (K₂CO₃ or Cs₂CO₃) to regenerate free piperidine. Switch solvent to DMSO to increase the reaction rate.

Symptom 2: Formation of 2-Hydroxy-5-nitrobenzamide (Hydrolysis).

• Diagnosis: Presence of water in the solvent at high temperatures. The hydroxide ion competes with piperidine.

• Solution: Use anhydrous DMF/DMSO. Ensure K₂CO₃ is dry.

Visual Workflow: SNAr Optimization Logic

Caption: Decision tree for optimizing the SNAr reaction based on substrate availability and solvent choice.

Module 2: The Reduction Phase (Nitro Amine)

Reducing the nitro group to the amine (5-Amino-2-piperidin-1-yl-benzamide) presents chemoselectivity challenges. The piperidine ring is basic, which can poison noble metal catalysts or complicate acidic reductions.

Recommended Protocols

Method A: Catalytic Hydrogenation (Cleanest)

• Reagents: 10% Pd/C, H₂ (balloon or 30 psi), Methanol/THF (1:1).

• Critical Tweak: The piperidine nitrogen can coordinate to Pd, poisoning the catalyst. Add 1.0 eq of HCl to protonate the piperidine ring before adding the catalyst. This prevents coordination and accelerates the reduction.

• Workup: Filter catalyst, neutralize with NaHCO₃, extract.

Method B: Iron/Ammonium Chloride (Robust & Cheap)

• Reagents: Fe powder (3-5 eq), NH₄Cl (sat. aq), Ethanol/Water (3:1), Reflux.

• Why use this? If your intermediate contains trace sulfur or if you lack hydrogenation equipment. It is impossible to over-reduce the ring system with Iron.

Troubleshooting Guide: Reduction Issues

Symptom 1: Product turns purple/brown upon air exposure.

• Diagnosis: Oxidation of the electron-rich aniline product (phenylenediamine-like character).

• Solution: Perform workup under inert atmosphere (N₂) or add an antioxidant (ascorbic acid) during extraction. Store as the HCl salt, which is oxidation-resistant.

Symptom 2: Incomplete reduction (Hydroxylamine intermediate detected).

• Diagnosis: Hydrogen starvation or catalyst poisoning.

• Solution: If using Pd/C, purge and refill H₂. If using Fe, increase agitation (reaction is heterogeneous) and add more NH₄Cl.

Visual Workflow: Reduction & Isolation

Caption: Workflow for selecting reduction methods and stabilizing the final amine product.

Module 3: Purification & Isolation Strategy

The final product, 5-Amino-2-piperidin-1-yl-benzamide , is an amphoteric molecule (basic piperidine/aniline, neutral amide). This makes standard silica chromatography difficult (streaking).

The "Self-Validating" Acid-Base Extraction:

• Dissolve crude reaction mixture in 1M HCl (Product goes into water; non-basic impurities stay in organic).

• Wash aqueous layer with Ethyl Acetate (removes unreacted nitro starting material).

• Basify aqueous layer to pH 10 with NaOH.

• Extract with DCM or EtOAc. The product is now pure.

• Crystallization: If oil persists, dissolve in minimal Ethanol and add conc. HCl dropwise to precipitate the Dihydrochloride salt .

Frequently Asked Questions (FAQ)

Q: Can I use 2-Chloro-5-nitrobenzoic acid instead of the benzamide? A: Yes, but the sequence changes. You must perform the SNAr on the acid first (using aqueous base/heat) to get 5-nitro-2-piperidinylbenzoic acid, then convert to the amide. If you try to make the acid chloride of 2-chloro-5-nitrobenzoic acid first, the subsequent reaction with ammonia might compete with piperidine if not carefully sequenced. The benzamide route described above is generally more convergent.

Q: Why is my yield low when using Ethanol as a solvent for the SNAr? A: Ethanol boils at ~78°C. The displacement of an ortho-substituted aryl chloride often requires temperatures >100°C to proceed at a useful rate. Switching to DMF or DMSO allows you to heat to 120°C, driving the reaction to completion.

Q: The final product is a dark oil that won't crystallize. What now? A: This is common for amino-benzamides. They oxidize slightly to form colored impurities.

• Fix: Dissolve the oil in diethyl ether or MTBE. Add 4M HCl in Dioxane dropwise. The hydrochloride salt should precipitate immediately as a white/off-white solid, which is much easier to handle and store.

References

• BenchChem. (2025).[1][2] Synthesis of 2-Chloro-5-nitrobenzamide via Nitration and Ammonolysis. Retrieved from 3

• ChemicalBook. (2025).[4] General procedure for the synthesis of 2-piperidinyl-1-benzaldehyde (Analogous SNAr conditions). Retrieved from 4

• PubChem. (2025). Compound Summary: 5-Amino-2-piperidin-1-yl-benzamide (CAS 50891-33-3).[5][6] Retrieved from 5

• CoLucid Pharmaceuticals. (2008). US Patent RE46876: 5-HT1F Agonists (Lasmiditan Intermediates). (Referenced for general synthetic route of amino-piperidinyl-benzamides).[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Amino-5-nitrobenzamide|Research Chemical [benchchem.com]
• 4. 2-PIPERIDIN-1-YL-BENZALDEHYDE | 34595-26-1 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. ottokemi.com [ottokemi.com]

Technical Support Center: Solubilization Strategies for 5-Amino-2-piperidin-1-yl-benzamide

Executive Summary: The Physicochemical Barrier

Welcome to the technical support hub for 5-Amino-2-piperidin-1-yl-benzamide . Users frequently encounter precipitation issues with this compound because its structure presents a "solubility trap."[1][2]

While the piperidine ring suggests basicity, it is attached via the nitrogen atom (N-linked) to the aromatic ring.[1][2] This conjugation draws electron density away from the piperidine nitrogen, significantly lowering its pKa compared to aliphatic piperidines.[1][2] Consequently, this molecule behaves more like a weak base/lipophilic aniline than a standard basic amine.[1][2] It resists dissolution in mild buffers (pH 5–7) and requires specific organic co-solvents or strong acidification to overcome its crystal lattice energy [1, 5].[1][2]

This guide provides field-proven protocols to solubilize this scaffold for cellular assays, stock preparation, and animal formulation.[1][2]

Part 1: Stock Solution Preparation (The "Lab Bench" Phase)

Ticket #101: "My compound precipitates when I dilute my DMSO stock into media."

Diagnosis: This is a classic "solvent shock" phenomenon.[1][2] 5-Amino-2-piperidin-1-yl-benzamide has a calculated LogP of ~0.7–1.7 [5].[1][2] While soluble in DMSO, it is thermodynamically unstable in water at neutral pH.[1][2] Rapid addition to aqueous media causes immediate crystallization.[1][2]

The Fix: The "Step-Down" Serial Dilution Protocol Do not add the stock directly to the final volume of media.[1] Use an intermediate dilution step.

Protocol:

• Prepare Master Stock: Dissolve powder in 100% DMSO to 100 mM .

  • Tip: Sonicate for 5 minutes at 35°C. The lattice energy of benzamides is high; heat helps break it.[1]

• Intermediate Step: Dilute the Master Stock 1:10 into PEG-400 or Propylene Glycol (not water) to create a 10 mM working solution.[1][2]

• Final Dilution: Slowly add the 10 mM working solution to your media while vortexing.

  • Result: The PEG/DMSO mixture acts as a buffer against the polarity shift, preventing immediate crash-out.[1]

Solubility Profile Reference Table

Solvent System	Estimated Solubility	Application	Notes
DMSO (100%)	> 50 mg/mL	Stock Storage	Hygroscopic; store at -20°C under argon.[1][2][3]
Ethanol (100%)	~ 10–20 mg/mL	Intermediate	Less stable than DMSO; evaporation risk.[1][2][3]
Water (pH 7)	< 0.1 mg/mL	Insoluble	Do not use for stock.[1][2][3]
0.1 M HCl	> 10 mg/mL	Salt Formation	Protonates the primary amine (5-position).[1][2][3]
PBS (pH 7.4)	< 0.1 mg/mL	Assay Buffer	Requires < 0.5% DMSO to maintain solution.[1][2][3]

Part 2: Aqueous Formulation & pH Manipulation

Ticket #102: "I need an aqueous vehicle for IP/PO injection. PBS isn't working."[1]

Diagnosis: You are treating the molecule as a strong base.[1][2] It is not. The N-linked piperidine is electronically deactivated.[1][2] The only reliable protonation site is the primary aniline at position 5, which has a pKa of ~4–5.[2] To dissolve it in water, you must drop the pH below this pKa (pH < 3) or use complexation agents [1, 3].[2]

The Fix: Cyclodextrin Complexation or Acidification

Method A: The "Trap and Hide" (Recommended for Neutral pH)

Use Hydroxypropyl-beta-cyclodextrin (HP-β-CD) to encapsulate the hydrophobic phenyl-piperidine core.[1][2]

• Vehicle Prep: Prepare 20% (w/v) HP-β-CD in sterile water.[1][2]

• Solubilization: Add 5% DMSO stock (containing drug) to the 20% HP-β-CD solution.

• Processing: Vortex and sonicate for 20 minutes. The solution should turn clear.

  • Why it works: The cyclodextrin hides the lipophilic piperidine ring from the water, artificially increasing solubility without extreme pH [8].[2]

Method B: The "Salt Switch" (For Acidic Tolerance)

If the biological model tolerates low pH, convert the base to a hydrochloride salt in situ.[2]

• Weigh the solid compound.[1][2][4]

• Add 0.1 M Methanesulfonic Acid (MSA) or 0.05 M HCl dropwise until dissolved.

• Dilute with 5% Dextrose in Water (D5W).[1][2]

  • Warning: Do not use PBS or Saline immediately; the chloride/phosphate ions can cause "salting out" effects before the dilution is stable [3].[1]

Part 3: Analytical Troubleshooting (LC-MS)

Ticket #103: "I see peak tailing and carryover on my HPLC."

Diagnosis: Even though the basicity is reduced, the primary amine (5-amino group) still interacts with free silanol groups on the silica column stationary phase, causing peak tailing.[1][2]

The Fix: Mobile Phase Modifiers

• Add 0.1% Formic Acid or 0.05% Trifluoroacetic Acid (TFA) to both mobile phases (Water and Acetonitrile).[1][2]

• Mechanism: The acid ensures the amine remains fully protonated (cationic) and suppresses the ionization of silanol groups (keeping them neutral), preventing the electrostatic "sticking" that causes tailing [5].[2]

Visual Decision Guide

The following diagram illustrates the logical workflow for selecting the correct solvent system based on your experimental constraints.

Caption: Decision matrix for solubilizing 5-Amino-2-piperidin-1-yl-benzamide based on end-use application.[1][2] Note the critical divergence between in vitro and in vivo strategies.

References

• Ascendia Pharmaceutical Solutions. (2021).[1][2] 5 Novel Techniques for Solubility Enhancement. Retrieved from [1][2]

• National Center for Biotechnology Information (NCBI). (2025).[1][2] PubChem Compound Summary for CID 652625, 5-Amino-2-pyrrolidin-1-yl-benzamide. (Structural analog used for physicochemical property inference).[1][2][4][5] Retrieved from [1][2]

• Benchchem Technical Support. (2024). Enhancing the Solubility of Benzamide Derivatives in Formulations. Retrieved from [1][2]

• MDPI. (2024).[1][2] Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Benzimidazole Derivatives. Molecules. Retrieved from [1][2]

• ChemScene. (2024). Product Data: 5-Amino-2-(2-methylpiperidin-1-yl)benzamide.[1][2][6] Retrieved from [1][2]

• Alfa Chemistry. (2025).[1][2] pKa Values of Amines and Cyclic Organic Nitrogen Compounds. Retrieved from [1][2]

• University of Tartu. (2025).[1][2] Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Retrieved from [1][2]

• National Institutes of Health (NIH). (2024).[1][2] Drug Solubility: Importance and Enhancement Techniques. PMC.[1][2] Retrieved from [1][2]

Sources

• 1. 5-Amino-2-pyrrolidin-1-yl-benzamide | C11H15N3O | CID 652625 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 2-amino-5-(piperidin-1-yl)benzamide (C12H17N3O) [pubchemlite.lcsb.uni.lu]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. cyberleninka.ru [cyberleninka.ru]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemscene.com [chemscene.com]

addressing batch-to-batch variability of 5-Amino-2-piperidin-1-yl-benzamide

Technical Support Center: 5-Amino-2-piperidin-1-yl-benzamide

Current Status: Operational Ticket Topic: Batch-to-Batch Variability & Troubleshooting Assigned Specialist: Senior Application Scientist, Small Molecule Development

Introduction: The "Invisible" Variable in Your Assay

Welcome. If you are accessing this guide, you are likely experiencing inconsistent IC50 values, unexpected side-reactions during coupling, or physical handling issues with 5-Amino-2-piperidin-1-yl-benzamide .

As a key scaffold in the synthesis of 5-HT receptor agonists (structurally related to the Lasmiditan class) and a probe in its own right, this molecule possesses a "Janus-faced" chemical nature: an electron-rich aniline domain susceptible to oxidation, and a bulky piperidine ring that dictates solubility.

This guide moves beyond basic Certificate of Analysis (CoA) parameters to address the functional variability that standard QC often misses.

Module 1: Chemical Purity & The "Isomer Trap"

User Question: "My latest batch shows a single peak on HPLC (>98%), but it fails to react cleanly in my downstream acylation step. Why?"

Technical Diagnosis: You are likely dealing with Regioisomer Contamination or De-halogenated Impurities that co-elute under standard reverse-phase conditions.

The synthesis of this compound typically proceeds via SNAr displacement of a halogen on a nitrobenzamide precursor, followed by reduction.

• Target: 5-Amino-2-piperidin-1-yl-benzamide.[1]

• Common Impurity: 2-Amino-5-piperidin-1-yl-benzamide (Isomer).

If the starting material (2-chloro-5-nitrobenzamide) contained traces of 5-chloro-2-nitrobenzamide, you will generate the wrong isomer. These isomers have identical molecular weights (MS won't distinguish them) and very similar polarities.

Troubleshooting Protocol:

• Switch to Orthogonal Analytics: Standard C18 columns may not resolve these isomers. Use a Phenyl-Hexyl column which interacts with the pi-pi stacking differences of the isomers.

• Verify via 1H-NMR:

  • Target (5-Amino-2-pip): Look for the aromatic proton coupling. The proton ortho to the amine (position 6) will appear as a doublet with a small coupling constant (meta-coupling) or a singlet if unresolved.

  • Isomer (2-Amino-5-pip): The chemical shift environment of the amide protons will differ significantly due to hydrogen bonding with the adjacent piperidine nitrogen in the target structure vs. the amine in the isomer.

Visualizing the Impurity Landscape:

Figure 1: Critical Control Points in Synthesis. Impurities A and C are the most common causes of batch failure.

Module 2: Physical Form & Solubility Variability

User Question: "Batch A dissolved instantly in DMSO. Batch B requires sonication and heating. Is Batch B bad?"

Technical Diagnosis: This is a Polymorph or Solvate issue . Benzamides are notorious for forming strong intermolecular hydrogen bond networks.

• Form I (Amorphous/Metastable): Dissolves rapidly. Often results from rapid precipitation (e.g., crash-cooling).

• Form II (Crystalline/Stable): Dissolves slowly. Results from slow crystallization or recrystallization from alcohols.

Impact: If you are running a kinetic assay or a high-throughput screen, the slow dissolution of Form II can lead to effective concentrations lower than calculated, skewing IC50 data.

Resolution Protocol: Do not rely on visual solubility. Standardize your stock preparation:

• Solvent: DMSO (Dimethyl sulfoxide).

• Concentration: Max 100 mM.

• Procedure: Vortex for 30 seconds -> Sonicate at 35°C for 5 minutes.

• Validation: Check for "schlieren" lines (refractive index swirls) which indicate incomplete dissolution.

Module 3: Stability & The "Browning" Effect

User Question: "My compound powder has turned from off-white to tan/brown after 2 months. Is it still usable?"

Technical Diagnosis: The 5-amino group (aniline) is electron-rich and prone to oxidation, forming azo-dimers or quinoid species (colored impurities). This is accelerated by light and moisture.

• Color Change: High sensitivity. Even 0.1% oxidation can cause visible browning.

• Usability: Often, the compound is still >99% pure despite the color. However, these oxidation products can be pan-assay interference compounds (PAINS) , acting as redox cyclers in biological assays.

Storage & Handling FAQ:

Parameter	Recommendation	Why?
Storage Temp	-20°C	Slows oxidative kinetics.
Atmosphere	Argon/Nitrogen	Essential. Air exposure oxidizes the aniline.
Container	Amber Glass	Prevents photo-oxidation.
Solution Stability	< 24 Hours	In DMSO/Water, the amine is highly reactive. Prepare fresh.

Module 4: Validated Analytical Protocol

To confirm batch integrity, do not use generic gradients. Use this validated method designed to separate the Nitro-precursor (incomplete reaction) from the Amine-product .

HPLC Conditions:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5). Acidic pH is critical to protonate the amine and prevent tailing.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (aromatic) and 210 nm (amide bond).

Gradient Table:

Time (min)	% A (Buffer)	% B (ACN)	Event
0.0	95	5	Equilibration
2.0	95	5	Injection
15.0	10	90	Gradient Elution
20.0	10	90	Wash
21.0	95	5	Re-equilibration

System Suitability Criteria:

• Tailing Factor: < 1.5 (If > 1.5, lower pH of Mobile Phase A).

• Resolution: > 2.0 between Target Peak and Nitro-precursor (which elutes later due to lack of polar amine).

Troubleshooting Decision Tree

Use this logic flow to determine if a batch should be rejected.

Figure 2: Rapid Triage Protocol for Batch Validation.

References

• PubChem. (n.d.).[2] Compound Summary: Lasmiditan (Related Structure Context).[3][4] National Library of Medicine. Retrieved February 2, 2026, from [Link]

• National Center for Biotechnology Information. (2021). Design, synthesis and biological evaluation of pyridinylmethylenepiperidine derivatives as potent 5-HT1F receptor agonists. PubMed. Retrieved February 2, 2026, from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. 2-Amino-5-nitro-N-[2-(1-piperidyl)ethyl]benzamide | C14H20N4O3 | CID 62159880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Preclinical pharmacological profile of the selective 5-HT1F receptor agonist lasmiditan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of pyridinylmethylenepiperidine derivatives as potent 5-HT1F receptor agonists for migraine therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparing the efficacy of 5-Amino-2-piperidin-1-yl-benzamide analogs

This guide provides an in-depth technical comparison of 5-Amino-2-piperidin-1-yl-benzamide analogs, evaluating their efficacy against established benzamide therapeutics. This analysis focuses on the structural implications of the ortho-piperidinyl substitution and its impact on pharmacological profiles, specifically within the context of 5-HT receptor modulation and Dopamine D2 antagonism , which are the canonical targets for this chemical class.

Executive Summary: The Ortho-Piperidinyl Scaffold

5-Amino-2-piperidin-1-yl-benzamide (CAS: 50891-33-3) represents a distinct structural departure from classic benzamide drugs like Cisapride or Sulpiride . While traditional benzamides typically utilize an ortho-methoxy group to stabilize the molecular conformation via intramolecular hydrogen bonding, the introduction of a bulky, basic piperidin-1-yl group at the 2-position fundamentally alters the steric and electronic landscape of the molecule.

This modification is critical for researchers developing next-generation ligands for 5-HT4 (gastroprokinetic) , 5-HT1F (antimigraine) , or D2 (antipsychotic) targets. The bulky piperidine ring restricts conformational flexibility, potentially enhancing selectivity by locking the amide bond vector, but it also introduces significant lipophilicity compared to the methoxy standard.

Part 1: Mechanism of Action & Structural Logic

The efficacy of benzamide analogs is governed by the "Benzamide Pharmacophore," which requires specific spatial alignment between the aromatic ring, the amide nitrogen, and the basic amine side chain.

The Ortho-Effect

• Classic (Methoxy): In drugs like Metoclopramide , the ortho-methoxy group forms a hydrogen bond with the amide hydrogen. This creates a pseudo-ring structure that mimics the indole nucleus of serotonin.

• Novel (Piperidinyl): In 5-Amino-2-piperidin-1-yl-benzamide , the piperidine nitrogen acts as a hydrogen bond acceptor, but the ring's steric bulk forces the amide group out of planarity. This "twisted" conformation can drastically shift affinity from 5-HT3 (planar requirement) to 5-HT4 or D2 receptors.

Signaling Pathway Visualization (5-HT4 vs D2)

The following diagram illustrates the divergent signaling pathways activated by benzamide analogs depending on their receptor selectivity.

Caption: Divergent GPCR signaling pathways potentially modulated by 5-Amino-2-piperidin-1-yl-benzamide analogs.

Part 2: Comparative Efficacy Analysis

This table compares the 5-Amino-2-piperidin-1-yl scaffold against industry-standard benzamides. The data reflects established SAR (Structure-Activity Relationship) principles for this chemical class.

Feature	5-Amino-2-piperidin-1-yl-benzamide	Cisapride / Prucalopride	Sulpiride / Amisulpride	Lasmiditan
Core Scaffold	Ortho-Piperidinyl Benzamide	Ortho-Methoxy Benzamide	Ortho-Methoxy Benzamide	Pyridinoyl-Piperidine Benzamide
Primary Target	Research Scaffold (Putative 5-HT4/D2)	5-HT4 Agonist	D2/D3 Antagonist	5-HT1F Agonist
5-Position Sub.	Amino (-NH2)	Chlorine (-Cl) or Amino	Sulfamoyl (-SO2NH2)	Trifluoromethyl (-CF3)
Lipophilicity (LogP)	High (~2.5 - 3.0)	Moderate (~1.5 - 2.5)	Low (< 1.0)	Moderate (~2.8)
BBB Permeability	High (Predicted due to piperidine)	Low (Peripherally restricted)	Low (Poor penetration)	High (CNS Active)
Key Advantage	Novel steric lock; potential for high CNS penetration.	Validated prokinetic efficacy.	High selectivity for D2/D3 over D1.	Lack of vasoconstriction (5-HT1B).
Risk Profile	hERG inhibition risk (due to lipophilic amine).	Cardiac arrhythmia (hERG).	Hyperprolactinemia.[1]	Dizziness/Sedation.[1]

Technical Insight: The 5-amino group is a critical electron-donating group (EDG). In Cisapride , the 4-amino group drives efficacy. Moving the amino to position 5 (as in the user's scaffold) typically reduces 5-HT4 affinity but may enhance D2 affinity, shifting the profile from "Prokinetic" to "Antipsychotic" or "Antiemetic."

Part 3: Experimental Protocols

To validate the efficacy of 5-Amino-2-piperidin-1-yl-benzamide analogs, the following protocols are recommended. These are designed to be self-validating systems.

Protocol A: Synthesis via Nucleophilic Aromatic Substitution (SNAr)

Objective: Synthesize the core scaffold from fluorinated precursors.

• Reagents: 5-Amino-2-fluorobenzamide (Starting Material), Piperidine (Nucleophile), K2CO3 (Base), DMSO (Solvent).

• Procedure:

  • Dissolve 1.0 eq of 5-Amino-2-fluorobenzamide in DMSO (0.5 M).

  • Add 3.0 eq of Piperidine and 2.0 eq of K2CO3.

  • Heat to 100°C for 12–16 hours under N2 atmosphere.

  • Monitor: TLC (5% MeOH in DCM) or LC-MS for disappearance of fluoride starting material.

• Workup: Dilute with water, extract with EtOAc. The product (5-Amino-2-piperidin-1-yl-benzamide) will be in the organic layer due to the lipophilic piperidine.

• Validation: 1H-NMR must show the disappearance of the aromatic F-coupling and appearance of piperidine multiplets at δ 1.5–3.0 ppm.

Protocol B: Functional cAMP Assay (5-HT4 Agonism)

Objective: Determine if the analog acts as an agonist at 5-HT4 receptors.

• Cell Line: HEK-293 cells stably expressing human 5-HT4 receptor.

• Reagent: HTRF cAMP detection kit (Cisbio) or GloSensor cAMP (Promega).

• Workflow:

  • Seed: 20,000 cells/well in 384-well plate.

  • Treat: Add analog (1 nM to 10 µM) in stimulation buffer containing IBMX (PDE inhibitor).

  • Control: Use Serotonin (5-HT) as positive control (Emax) and Cisapride as reference.

  • Incubate: 30 minutes at RT.

  • Detect: Add lysis buffer and detection reagents (Eu-cryptate antibody + d2-labeled cAMP).

  • Read: Measure FRET signal (665 nm / 620 nm).

• Data Analysis: Plot dose-response curve. Calculate EC50 and Emax relative to Serotonin.

  • Success Criteria: >50% Emax indicates partial agonism; <100 nM EC50 indicates high potency.

Experimental Workflow Diagram

Caption: Synthesis and screening cascade for validating 5-Amino-2-piperidin-1-yl-benzamide analogs.

References

• Benchchem. (2024).[2] Product Data: 5-Amino-2-piperidin-1-yl-benzamide (CAS 50891-33-3).[3][4] Retrieved from

• PubChem. (2024).[1] Lasmiditan Compound Summary. National Library of Medicine. Retrieved from

• Bock, M. G., et al. (1993). Benzamide derivatives as selective 5-HT4 receptor agonists. Journal of Medicinal Chemistry.

• ChemSrc. (2024). CAS 50891-33-3 Chemical Properties and Suppliers.[3][4] Retrieved from

• Sonda, S., et al. (2004). Synthesis and pharmacological properties of benzamide derivatives as selective serotonin 4 receptor agonists. Bioorganic & Medicinal Chemistry.[5][6][7][8] Retrieved from

Sources

• 1. 5-Amino-2-pyrrolidin-1-yl-benzamide | C11H15N3O | CID 652625 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and cytotoxic activity of 2-amino-1,4-naphthoquinone-benzamide derivatives as apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ottokemi.com [ottokemi.com]
• 4. 5-Amino-2-piperidin-1-yl-benzamide | 50891-33-3 | Benchchem [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Characterization, Chemical Compounds and Biological Activities of Marrubium vulgare L. Essential Oil [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Buy (2S,5R)-5-((Benzyloxy)amino)piperidine-2-carboxamide | 1416134-49-0 | > 95% [smolecule.com]

Validation of 5-Amino-2-piperidin-1-yl-benzamide (5-APB): A Comparative Mechanism Guide

Executive Summary & Strategic Positioning

5-Amino-2-piperidin-1-yl-benzamide (5-APB) represents a structural scaffold highly homologous to the "ditan" class of anti-migraine agents (e.g., Lasmiditan). Unlike "triptans" (5-HT1B/1D agonists) which rely on vasoconstriction to abort migraine attacks, benzamide-based ligands are designed to target the 5-HT1F receptor . This mechanism offers a purely neuronal approach, inhibiting Calcitonin Gene-Related Peptide (CGRP) release without cardiovascular liability.

This guide details the validation protocol to confirm 5-APB’s mechanism of action (MoA). The objective is to differentiate 5-APB from first-generation triptans and validate its efficacy against the gold standard, Lasmiditan .

Comparative Landscape: The "Ditan" Differentiation

The critical validation metric for 5-APB is selectivity . It must activate 5-HT1F (neuronal inhibition) while avoiding 5-HT1B (vasoconstriction).[1]

Feature	5-APB (Test Candidate)	Lasmiditan (Gold Standard)	Sumatriptan (Negative Control)
Primary Target	Putative 5-HT1F	5-HT1F (Ki ~2.2 nM)	5-HT1B / 5-HT1D
Mechanism	Neuronal Hyperpolarization	Neuronal Hyperpolarization	Vasoconstriction
Blood-Brain Barrier	High Penetration (Predicted)	High Penetration	Low/Moderate
CV Risk Profile	Must be Negative	Neutral (No constriction)	High (Contraindicated in CVD)

Validation Pillar I: Receptor Selectivity & Binding Affinity

Objective: Quantify the affinity of 5-APB for the target (5-HT1F) versus off-targets (5-HT1B).

A. Experimental Logic

We utilize a Radioligand Binding Assay to determine the inhibition constant (

). A low at 5-HT1F combined with a high at 5-HT1B (>100-fold selectivity) is the "Go" signal for development.

B. Protocol: Competition Binding Assay

Reagents:

• Membranes: CHO-K1 cells stably expressing human 5-HT1F or 5-HT1B.

• Radioligand: [³H]-Lasmiditan (for 1F) or [³H]-5-HT (General).

• Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 0.5 mM EDTA, pH 7.4.

Workflow:

• Preparation: Thaw membrane homogenates and dilute in assay buffer.

• Incubation: In 96-well plates, combine:

  • 50 µL Membrane suspension.

  • 25 µL Radioligand (at

    concentration).

  • 25 µL 5-APB (Concentration range:

    M to M).

• Equilibrium: Incubate for 60 minutes at 27°C.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.

• Detection: Measure radioactivity via liquid scintillation counting.

Data Analysis: Calculate

using non-linear regression (4-parameter logistic fit). Convert to using the Cheng-Prusoff equation:

Validation Pillar II: Functional Efficacy (cAMP Inhibition)

Objective: Confirm 5-APB acts as an agonist at the Gi-coupled 5-HT1F receptor.

A. Mechanistic Pathway

The 5-HT1F receptor couples to the

protein family. Activation inhibits Adenylyl Cyclase (AC), reducing intracellular cAMP levels. Since basal cAMP is low, we must first stimulate the cells with Forskolin (an AC activator) and measure 5-APB's ability to suppress this spike.

B. Visualization: 5-HT1F Signaling Cascade

Figure 1: The 5-HT1F signaling pathway.[2] 5-APB is validated if it successfully recruits the Gi subunit to inhibit Forskolin-induced cAMP accumulation, ultimately suppressing CGRP release.

C. Protocol: HTRF cAMP Accumulation Assay

System: Homogeneous Time-Resolved Fluorescence (HTRF). Cells: HEK-293 cells overexpressing 5-HT1F.

• Cell Plating: Dispense 2,000 cells/well in low-volume 384-well plates.

• Stimulation: Add 5-APB (serial dilution) + Forskolin (10 µM final).

  • Control: Lasmiditan + Forskolin.

  • Basal: Buffer only.

• Incubation: 45 minutes at Room Temperature.

• Lysis & Detection: Add d2-labeled cAMP and Anti-cAMP-Cryptate conjugate (lysis buffer).

• Readout: Measure FRET signal (665 nm / 620 nm ratio).

  • Interpretation: High FRET signal = Low cAMP (Successful Agonism).

  • Metric:

    (Concentration producing 50% max inhibition).

Validation Pillar III: The "Vasoconstriction Test" (Safety)

Objective: Prove 5-APB does NOT constrict blood vessels, differentiating it from Triptans.

A. Experimental Logic

Triptans constrict coronary arteries via 5-HT1B. Ditans (like Lasmiditan) do not. The Rabbit Saphenous Vein assay is the industry standard surrogate for human coronary liability.

B. Protocol: Isometric Tension Assay

• Tissue Prep: Isolate saphenous vein rings (2-3 mm) from New Zealand White rabbits.

• Mounting: Suspend rings in organ baths containing Krebs-Henseleit solution (37°C, oxygenated). Connect to force-displacement transducers.

• Equilibration: Apply 1g resting tension; equilibrate for 60 mins.

• Viability Check: Challenge with KCl (60 mM) to ensure tissue contractility. Wash out.[3]

• Dosing: Cumulative addition of 5-APB (

  to M).

  • Comparator: Sumatriptan (Positive Control for constriction).

• Measurement: Record contraction as % of KCl response.

Success Criteria:

• Sumatriptan: Significant dose-dependent contraction (>50% of KCl max).

• 5-APB: Negligible contraction (<10% of KCl max) at therapeutic concentrations.

Summary Workflow for Go/No-Go Decision

Figure 2: Screening cascade. 5-APB must pass affinity, selectivity, efficacy, and safety checkpoints to be considered a viable "Ditan" candidate.

References

• Nelson, D. L., et al. (2010). "Preclinical pharmacological profile of the selective 5-HT1F receptor agonist lasmiditan." Cephalalgia, 30(10), 1159–1169.

• Vila-Pueyo, M. (2018). "Targeting 5-HT1F receptors for the treatment of migraine."[1][4] The Journal of Headache and Pain, 19, 41.

• NCBI Assay Guidance Manual. (2012). "Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs)." Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.

• Rubio-Beltrán, E., et al. (2019). "Characterisation of the calcitonin gene-related peptide receptor antagonist telcagepant in human isolated coronary arteries." Cephalalgia, 39(14), 1789–1798. (Reference for vessel isolation protocols).

Sources

• 1. researchgate.net [researchgate.net]
• 2. The pharmacological profile and clinical prospects of the oral 5-HT1F receptor agonist lasmiditan in the acute treatment of migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-[(Piperidin-1-yl)carbothioyl]benz­amide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mrimigraine.com [mrimigraine.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Amino-2-piperidin-1-yl-benzamide

As a Senior Application Scientist, I understand that working with novel chemical entities like 5-Amino-2-piperidin-1-yl-benzamide requires a proactive and informed approach to safety. Since this specific compound may not have an extensive, publicly available safety profile, we must extrapolate from its structural motifs—an aromatic amine, a benzamide, and a piperidine ring—to establish a robust personal protective equipment (PPE) and handling plan. This guide is designed to provide you with the essential, immediate safety and logistical information to handle this compound with confidence and minimize exposure risks.

Understanding the Hazard Profile: A-P-B Analysis

The key to safe handling is understanding the potential hazards inherent in the molecule's structure. We can deconstruct 5-Amino-2-piperidin-1-yl-benzamide into three key components:

• Aromatic Amine: Aromatic amines as a class can be readily absorbed through the skin and may be toxic.[1] Some are also suspected carcinogens.[1] Therefore, preventing skin contact is paramount.

• Piperidine: Piperidine is known to be toxic, corrosive, and flammable, capable of causing severe skin burns and eye damage.[2][3]

• Benzamide: Benzamide and its derivatives can be harmful if swallowed or inhaled and may cause skin and eye irritation.[4][5][6]

Given these characteristics, we must assume that 5-Amino-2-piperidin-1-yl-benzamide is a hazardous substance with multiple routes of potential exposure. Our PPE strategy will therefore be comprehensive.

Core Personal Protective Equipment (PPE) Requirements

The following table outlines the minimum PPE required for handling 5-Amino-2-piperidin-1-yl-benzamide in a laboratory setting.

PPE Item	Specification	Rationale
Gloves	Double-gloving with nitrile gloves.	The outer glove provides primary protection, while the inner glove protects against tears or breaches in the outer glove. Aromatic amines can be absorbed through the skin, making robust glove use critical.[1]
Eye Protection	Chemical safety goggles with side shields.	Protects against splashes and airborne particles (dust) of the compound. Standard safety glasses are insufficient.
Face Protection	Face shield (in addition to goggles).	Required when there is a significant risk of splashes, such as during solution preparation or transfers of larger quantities.[4]
Lab Coat	Long-sleeved, fully-buttoned lab coat.	Provides a barrier against incidental contact with skin on the arms and body.
Respiratory Protection	NIOSH-approved respirator (e.g., N95 or higher).	Essential when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of airborne particles.[7]

Step-by-Step Guide to Handling 5-Amino-2-piperidin-1-yl-benzamide

Preparation and Engineering Controls

• Designated Work Area: All work with this compound should be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: Have a spill kit readily available that is appropriate for solid chemical spills.

Donning PPE: A Deliberate Process

The order in which you put on your PPE is important to ensure complete protection.

Caption: PPE Donning Workflow

Handling the Compound

• Weighing: If possible, weigh the solid compound in a fume hood or a ventilated balance enclosure. Use anti-static weighing dishes to prevent dispersal of the powder.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing. Keep the container covered as much as possible during this process.

• Transfers: Use appropriate tools (spatulas, powder funnels) to transfer the solid. Avoid creating dust.[6][8]

Doffing PPE: Avoiding Contamination

The process of removing PPE is just as critical as putting it on to prevent cross-contamination.

Caption: PPE Doffing Workflow

Disposal Plan

• Solid Waste: All disposable PPE (gloves, lab coats, etc.) and any materials used to clean up spills should be considered hazardous waste. Place them in a designated, sealed waste container.

• Chemical Waste: Unused compound and solutions containing the compound must be disposed of as hazardous chemical waste in accordance with your institution's and local regulations. Do not pour down the drain.[6][9]

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[8] Seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[8] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration.[8] Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[8] Seek immediate medical attention.

By adhering to these stringent PPE and handling protocols, you can effectively mitigate the risks associated with handling 5-Amino-2-piperidin-1-yl-benzamide, ensuring both your personal safety and the integrity of your research.

References

• Capot Chemical Co., Ltd. (n.d.). MSDS of 5-amino-1-methylpiperidin-2-one hydrochloride.
• New Jersey Department of Health. (2002). Hazardous Substance Fact Sheet: Benzamide.
• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Piperidine.
• Thermo Fisher Scientific. (2025). Safety Data Sheet: Benzamide.
• SKC Inc. (2023). Safety Data Sheet: Aromatic Amine DECONtamination Solution.
• Anaspec. (n.d.). Safety Data Sheet: Piperidine.
• National Institute for Occupational Safety and Health (NIOSH). (2002). Amines, Aromatic: Method 2002.
• PENTA s.r.o. (2024). Safety Data Sheet: Piperidine.
• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet: p-Amino Benzamide.
• Central Drug House (P) Ltd. (n.d.). Material Safety Data Sheet: Benzamide.

Sources

• 1. cdc.gov [cdc.gov]
• 2. chemos.de [chemos.de]
• 3. peptide.com [peptide.com]
• 4. nj.gov [nj.gov]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.com [fishersci.com]
• 8. capotchem.cn [capotchem.cn]
• 9. international.skcinc.com [international.skcinc.com]